Biliverdin hydrochloride

• CAS: 55482-27-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Biological Functions of Biliverdin Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biliverdin (B22007) hydrochloride, a water-soluble form of the heme catabolite biliverdin, has emerged as a molecule of significant therapeutic interest.[1][2] Historically considered a mere metabolic waste product, recent research has unveiled its potent antioxidant, anti-inflammatory, and cytoprotective properties. This technical guide provides an in-depth exploration of the core biological functions of biliverdin hydrochloride, detailing its molecular mechanisms of action, relevant signaling pathways, and established experimental protocols for its study. Quantitative data are summarized for comparative analysis, and key processes are visualized through detailed diagrams to facilitate a comprehensive understanding for researchers and drug development professionals.

Introduction

Biliverdin is a green tetrapyrrolic bile pigment that is an intermediate in the catabolism of heme.[1][3] Heme oxygenase (HO), an essential enzyme in this pathway, catalyzes the breakdown of heme into biliverdin, iron, and carbon monoxide.[4][5] Biliverdin is subsequently reduced to the potent antioxidant bilirubin (B190676) by the enzyme biliverdin reductase (BVR).[6][7] While bilirubin has been extensively studied for its antioxidant capabilities, biliverdin itself possesses significant biological activities.[3][8] This guide focuses on the hydrochloride salt of biliverdin, which enhances its solubility for experimental applications.[9] The multifaceted roles of biliverdin hydrochloride in cellular protection and immune modulation are of growing interest for their therapeutic potential in a range of diseases.[10][11]

Core Biological Functions

Antioxidant Effects

Biliverdin hydrochloride exhibits direct and indirect antioxidant properties. It can scavenge various reactive oxygen species (ROS), thereby mitigating oxidative stress. The antioxidant capacity of biliverdin is also linked to the activity of biliverdin reductase, which converts it to bilirubin, a potent antioxidant.[2][12] This conversion is part of a proposed redox cycle where bilirubin is oxidized back to biliverdin while neutralizing ROS, and then biliverdin is recycled back to bilirubin by BVR.[12]

Anti-inflammatory Activity

Biliverdin hydrochloride demonstrates significant anti-inflammatory effects by modulating key signaling pathways. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a critical transcription factor that governs the expression of pro-inflammatory cytokines and mediators.[7][13] Furthermore, biliverdin can stimulate the production of the anti-inflammatory cytokine interleukin-10 (IL-10).[1][2]

Cytoprotective Functions

The cytoprotective effects of biliverdin hydrochloride are a result of its combined antioxidant and anti-inflammatory actions. By reducing oxidative stress and inflammation, biliverdin helps to preserve cellular integrity and function in various models of tissue injury, including ischemia-reperfusion injury.[9]

Key Signaling Pathways

Heme Catabolism Pathway

The generation of biliverdin is an integral part of the heme catabolism pathway, which is a fundamental cellular process for recycling iron and eliminating excess heme.

Figure 1: Overview of the Heme Catabolism Pathway.

PI3K/Akt Signaling Pathway

Biliverdin has been shown to activate the Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway, which is crucial for cell survival and proliferation. This activation can lead to the increased production of the anti-inflammatory cytokine IL-10.[1][2]

Figure 2: Activation of the PI3K/Akt pathway by biliverdin.

Inhibition of NF-κB Signaling

Biliverdin can suppress inflammatory responses by inhibiting the activation of the NF-κB signaling pathway. This prevents the translocation of NF-κB into the nucleus and the subsequent transcription of pro-inflammatory genes.[7][13]

Figure 3: Biliverdin's inhibitory effect on the NF-κB pathway.

Aryl Hydrocarbon Receptor (AhR) Pathway

Biliverdin and its metabolite bilirubin can act as ligands for the aryl hydrocarbon receptor (AhR), a ligand-activated transcription factor. Activation of the AhR pathway can influence the expression of genes involved in xenobiotic metabolism and immune responses.[14]

Figure 4: Biliverdin as a ligand for the Aryl Hydrocarbon Receptor.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the biological effects of biliverdin hydrochloride.

Table 1: Antioxidant and Cytoprotective Effects of Biliverdin

Parameter	Cell/Model System	Biliverdin Concentration	Effect	Reference
Superoxide Dismutase (SOD) Activity	Rat Lungs (Ischemia-Reperfusion)	35 mg/kg (in vivo)	Significantly restored SOD activity	[9]
Malondialdehyde (MDA) Content	Rat Lungs (Ischemia-Reperfusion)	35 mg/kg (in vivo)	Significantly reduced MDA content	[9]
Cell Viability (MTT Assay)	HeLa Cells	Not Specified	Protected cells from H₂O₂-induced death	[12]
Hepatocyte Necrosis	Primary Rat Hepatocytes	20-100 µM	Markedly delayed necrosis	[15]
Erythrocyte Lysis	Human Erythrocytes	IC₅₀ < Trolox	Inhibited 50% of cell lysis	[15]

Table 2: Anti-inflammatory Effects of Biliverdin

Parameter	Cell/Model System	Biliverdin Concentration	Effect	Reference
IL-6 Levels (serum)	Rats (LPS-induced lung injury)	35 mg/kg (in vivo)	>40% suppression	[9]
IL-10 Levels (serum)	Rats (LPS-induced lung injury)	35 mg/kg (in vivo)	250% elevation	[9]
NF-κB Transcriptional Activity	HEK293A Cells	Concentration-dependent	Inhibition	[7]
IL-10 Production	RAW 264.7 Macrophages	50 µM	Increased IL-10 production	[1]

Detailed Experimental Protocols

Biliverdin Reductase Activity Assay

This protocol describes a colorimetric assay to measure BVR activity in cell lysates.

Figure 5: Experimental workflow for BVR activity assay.

Methodology:

• Prepare Cell Lysate: Homogenize cells or tissues in an appropriate lysis buffer and quantify protein concentration.

• Reaction Setup: In a 1-ml cuvette or 96-well plate, prepare a reaction mixture containing 50 mM Tris buffer (pH 8.7), 100 µM NADPH, and 10 µM biliverdin IXα.[8]

• Initiate Reaction: Add 50 µg of cell lysate to the reaction mixture.

• Measurement: Immediately place the reaction in a spectrophotometer pre-warmed to 37°C and monitor the increase in absorbance at 453 nm (the peak absorbance for bilirubin) over time.[8]

• Data Analysis: Calculate the rate of bilirubin formation from the linear portion of the absorbance curve.

In Vivo Administration of Biliverdin Hydrochloride

This protocol outlines the procedure for administering biliverdin hydrochloride to a rat model of endotoxin-induced acute lung injury.

Methodology:

• Preparation of Biliverdin Solution: Dissolve biliverdin hydrochloride in 0.1 N NaOH and adjust the final pH to 7.4 with HCl. Dilute in phosphate-buffered saline (PBS) to the desired concentration.[9]

• Animal Model: Use male Sprague-Dawley rats (225–250 g).[9]

• Administration: Administer biliverdin hydrochloride (35 mg/kg) via intraperitoneal (i.p.) injection 16 hours and 1 hour before inducing lung injury with lipopolysaccharide (LPS).[9]

• Induction of Injury: Administer LPS (e.g., 3 mg/kg, intravenous) to induce acute lung injury.[9]

• Sample Collection and Analysis: At specified time points post-LPS administration, collect blood and tissue samples for analysis of inflammatory markers (e.g., cytokines via ELISA) and oxidative stress parameters.

Assessment of T-Cell Proliferation using CFSE

This protocol describes the use of Carboxyfluorescein succinimidyl ester (CFSE) to measure T-cell proliferation in response to biliverdin treatment.

Figure 6: Experimental workflow for CFSE assay.

Methodology:

• Isolate T-cells: Isolate primary T-cells from peripheral blood mononuclear cells (PBMCs) or spleen.

• CFSE Labeling: Resuspend T-cells at 1x10⁶ cells/ml and label with CFSE at a final concentration of 0.5-5 µM for 10-15 minutes at 37°C. Quench the labeling reaction with fetal bovine serum.[4][6]

• Cell Culture: Culture the CFSE-labeled T-cells in the presence of a T-cell stimulant (e.g., anti-CD3/CD28 beads or PHA) with or without various concentrations of biliverdin hydrochloride.

• Incubation: Incubate the cells for 3-5 days to allow for proliferation.

• Flow Cytometry Analysis: Harvest the cells and analyze by flow cytometry. The CFSE fluorescence intensity will halve with each cell division, allowing for the quantification of proliferation.[5][16]

Conclusion

Biliverdin hydrochloride is a multifunctional molecule with significant therapeutic potential. Its antioxidant, anti-inflammatory, and cytoprotective properties are mediated through its ability to scavenge ROS and modulate key signaling pathways, including the PI3K/Akt, NF-κB, and AhR pathways. The experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers and drug development professionals to further investigate and harness the therapeutic benefits of biliverdin hydrochloride in a variety of disease models. Continued research into the nuanced mechanisms of biliverdin action will undoubtedly pave the way for novel therapeutic strategies.

References

• 1. Cell Surface Biliverdin Reductase Mediates Biliverdin-induced Anti-inflammatory Effects via Phosphatidylinositol 3-Kinase and Akt - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biochemistry, Biliverdin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Interaction of human biliverdin reductase with Akt/protein kinase B and phosphatidylinositol-dependent kinase 1 regulates glycogen synthase kinase 3 activity: a novel mechanism of Akt activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CellTrace CFSE Cell Proliferation Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. media.tghn.org [media.tghn.org]
• 6. mucosalimmunology.ch [mucosalimmunology.ch]
• 7. Biliverdin inhibits activation of NF-kappaB: reversal of inhibition by human biliverdin reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Induction of cell apoptosis by biliverdin reductase inhibitor in MCF-7 and MDA-MB-468 breast cancer cell lines: Experimental and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biliverdin Protects the Isolated Rat Lungs from Ischemia-reperfusion Injury via Antioxidative, Anti-inflammatory and Anti-apoptotic Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biliverdin improved angiogenesis and suppressed apoptosis via PI3K/Akt-mediated Nrf2 antioxidant system to promote ischemic flap survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. Biliverdin reductase: a major physiologic cytoprotectant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Activation of the Ah receptor signal transduction pathway by bilirubin and biliverdin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. DOT Language | Graphviz [graphviz.org]
• 16. researchgate.net [researchgate.net]

Biliverdin Hydrochloride: A Technical Guide to its Cytoprotective Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Biliverdin (B22007) hydrochloride, a key intermediate in the heme catabolism pathway, is emerging as a potent cytoprotective agent with significant therapeutic potential. Traditionally viewed as a mere metabolic byproduct, recent research has illuminated its multifaceted roles in mitigating cellular stress and injury. This technical guide provides an in-depth exploration of the cytoprotective effects of biliverdin hydrochloride, focusing on its antioxidant, anti-inflammatory, and anti-apoptotic properties. Detailed experimental methodologies, quantitative data from key studies, and visual representations of the underlying signaling pathways are presented to offer a comprehensive resource for researchers and drug development professionals in this field.

Core Cytoprotective Mechanisms

Biliverdin hydrochloride exerts its protective effects through a triad (B1167595) of interconnected mechanisms: potent antioxidant activity, robust anti-inflammatory action, and the inhibition of apoptotic cell death. These effects are mediated through complex signaling cascades, with the enzyme biliverdin reductase (BVR) playing a central role.

Antioxidant Effects

Biliverdin itself possesses antioxidant properties, capable of quenching reactive oxygen species (ROS)[1]. However, its primary antioxidant function is often attributed to its conversion to bilirubin (B190676) by BVR. Bilirubin is a powerful antioxidant, and the "bilirubin-biliverdin redox cycle" hypothesis suggests that bilirubin can be oxidized back to biliverdin while neutralizing ROS, and then be recycled back to bilirubin by BVR, thus amplifying its antioxidant capacity[2][3]. While the in vivo significance of this cycle is still debated, the potent antioxidant nature of the biliverdin/bilirubin system is well-established[2][3].

Anti-inflammatory Effects

Biliverdin hydrochloride demonstrates significant anti-inflammatory activity by modulating key inflammatory pathways. It has been shown to suppress the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β)[4][5]. This is achieved, in part, through the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammation[6]. Furthermore, biliverdin can stimulate the production of the anti-inflammatory cytokine interleukin-10 (IL-10) through the activation of the PI3K/Akt pathway[7][8][9].

Anti-apoptotic Effects

Biliverdin hydrochloride protects cells from programmed cell death, or apoptosis, a critical factor in various pathological conditions, including ischemia-reperfusion injury. It has been shown to reduce the number of apoptotic cells in preclinical models of cerebral and cardiac ischemia-reperfusion[10][11]. The anti-apoptotic effects of biliverdin are linked to its ability to modulate apoptosis-related proteins and signaling pathways, including the MAPK/ERK pathway.

Key Signaling Pathways

The cytoprotective effects of biliverdin hydrochloride are orchestrated by a network of intracellular signaling pathways. Understanding these pathways is crucial for the development of targeted therapeutic strategies.

Heme Oxygenase-1 (HO-1) Pathway

Biliverdin is a direct product of the catabolism of heme by the enzyme heme oxygenase-1 (HO-1). HO-1 is a stress-inducible enzyme, and its upregulation is a key cellular defense mechanism against oxidative stress and inflammation. Many of the cytoprotective effects attributed to HO-1 are mediated by its products, including biliverdin and carbon monoxide.

Heme Oxygenase-1 Pathway

PI3K/Akt Signaling Pathway

The phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a critical regulator of cell survival, proliferation, and metabolism. Biliverdin has been shown to activate this pathway, leading to the downstream phosphorylation of Akt. Activated Akt, in turn, promotes cell survival by inhibiting pro-apoptotic proteins and stimulates the production of the anti-inflammatory cytokine IL-10[7][8][9].

PI3K/Akt Signaling Pathway

MAPK/ERK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway is another crucial signaling cascade involved in cell proliferation, differentiation, and survival. Biliverdin reductase has been identified as an activator and nuclear transporter of ERK[12]. The activation of the ERK pathway can contribute to the anti-apoptotic and cytoprotective effects of biliverdin.

MAPK/ERK Signaling Pathway

Quantitative Data on Cytoprotective Effects

The following tables summarize key quantitative data from preclinical studies investigating the cytoprotective effects of biliverdin hydrochloride.

Table 1: In Vitro Cytotoxicity and Apoptosis

Cell Line	Assay	Endpoint	Biliverdin Concentration	Result	Reference
MCF-7 (Breast Cancer)	MTT Assay	IC50 (24h)	247.4 µM	-	[13]
MDA-MB-468 (Breast Cancer)	MTT Assay	IC50 (24h)	168.9 µM	-	[13]
MCF-7	Annexin V/PI	Apoptosis	250 µM	23.12% (early & late)	[13]
MDA-MB-468	Annexin V/PI	Apoptosis	170 µM	41.58% (early & late)	[13]

Table 2: In Vivo Efficacy in Ischemia-Reperfusion Injury Models

Model	Parameter	Treatment Group	Control Group	Outcome	Reference
Rat Cerebral I/R	Neurological Score (Day 5)	3.10 ± 0.55	3.23 ± 0.82	Improvement (p<0.05)	[4]
Rat Cerebral I/R	Infarct Volume (%)	28.52 ± 3.67	42.28 ± 4.59	Reduction (p<0.01)	[4]
Rat Liver I/R	Survival Rate	90-100%	50%	Increased Survival	[14]
Rat Liver I/R	GOT (IU/L)	91	171	Reduction (p<0.0001)	[15]
Rat Liver I/R	GPT (IU/L)	46	144	Reduction (p<0.0001)	[15]
Rat Liver I/R	Bile Production (mL/g)	3.40	1.88	Increase (p<0.003)	[15]

Table 3: Effects on Inflammatory Cytokines

Model	Cytokine	Treatment Group	Control Group	Outcome	Reference
Rat Cerebral I/R	TNF-α (mRNA fold change)	Significantly lower	Significantly higher	Reduction (p<0.01)	[4]
Rat Cerebral I/R	IL-6 (mRNA fold change)	Significantly lower	Significantly higher	Reduction (p<0.01)	[4]
Rat Cerebral I/R	IL-1β (mRNA fold change)	Significantly lower	Significantly higher	Reduction (p<0.01)	[4]
LPS-stimulated Macrophages	IL-10 Production	Increased	-	Stimulation	[7][9]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

Cell Viability Assessment (MTT Assay)

Objective: To determine the effect of biliverdin hydrochloride on cell viability.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase. The resulting intracellular purple formazan (B1609692) can be solubilized and quantified by spectrophotometry.

Protocol:

• Seed cells in a 96-well plate at a density of 5-6 x 10³ cells/well and incubate for 24 hours.

• Treat cells with various concentrations of biliverdin hydrochloride (or vehicle control) and incubate for the desired time period (e.g., 24 or 48 hours).

• After incubation, remove the culture medium and add 20 µl of MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate at 37°C for 3 hours.

• Remove the MTT solution and add 200 µl of DMSO to each well to dissolve the formazan crystals.

• Incubate the plate in the dark for 10 minutes with gentle shaking.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Detection (Annexin V/PI Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells following treatment with biliverdin hydrochloride.

Principle: Annexin V has a high affinity for phosphatidylserine (B164497) (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during early apoptosis. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.

Protocol:

• Plate 2 x 10⁵ cells and treat with biliverdin hydrochloride (or vehicle control).

• After treatment, wash the cells twice with cold PBS.

• Resuspend the cells in 500 µl of 1X binding buffer.

• Add 5 µl of Annexin V-FITC and 5 µl of PI (50 µg/ml) to the cell suspension.

• Incubate for 10 minutes at room temperature in the dark.

• Analyze the stained cells by flow cytometry.

• Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

In Situ Apoptosis Detection (TUNEL Assay)

Objective: To detect DNA fragmentation in tissue sections from ischemia-reperfusion injury models.

Principle: The TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay detects DNA fragmentation by labeling the 3'-hydroxyl ends of DNA breaks with labeled dUTP, catalyzed by the enzyme terminal deoxynucleotidyl transferase (TdT).

Protocol:

• Deparaffinize and rehydrate paraffin-embedded tissue sections.

• Perform antigen retrieval if necessary (e.g., with proteinase K).

• Incubate the sections with the TUNEL reaction mixture containing TdT and labeled dUTP for 1 hour at 37°C in a humidified chamber.

• Stop the reaction and wash the sections.

• If using a fluorescent label, counterstain the nuclei with a DNA stain like DAPI.

• Mount the sections and visualize under a fluorescence microscope.

• Quantify the number of TUNEL-positive (apoptotic) cells relative to the total number of cells.

Oxidative Stress Assessment (MDA and SOD Assays)

Objective: To measure markers of oxidative stress in tissue homogenates.

Principle:

• Malondialdehyde (MDA) Assay: MDA is a product of lipid peroxidation and can be measured by its reaction with thiobarbituric acid (TBA) to form a colored product.

• Superoxide (B77818) Dismutase (SOD) Assay: SOD is an antioxidant enzyme that catalyzes the dismutation of superoxide radicals. Its activity can be measured using various methods, often involving the inhibition of a superoxide-dependent reaction.

Protocol (General Steps):

• Homogenize tissue samples in an appropriate buffer on ice.

• Centrifuge the homogenate to obtain the supernatant.

• For MDA:

  • Incubate the supernatant with TBA reagent at high temperature (e.g., 95°C).

  • Cool the samples and measure the absorbance at a specific wavelength (e.g., 532 nm).

  • Calculate MDA concentration based on a standard curve.

• For SOD:

  • Use a commercial SOD assay kit following the manufacturer's instructions. These kits typically involve a reaction that generates superoxide radicals and a detection system that is inhibited by SOD activity.

  • Measure the change in absorbance or fluorescence over time.

  • Calculate SOD activity based on the degree of inhibition.

Western Blotting for Signaling Pathway Analysis

Objective: To detect the phosphorylation status of key proteins in the PI3K/Akt and MAPK/ERK pathways.

Principle: Western blotting uses antibodies to detect specific proteins that have been separated by size via gel electrophoresis and transferred to a membrane.

Protocol:

• Lyse cells or tissues in a buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific for the phosphorylated form of the target protein (e.g., anti-p-Akt, anti-p-ERK) overnight at 4°C.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• To normalize for protein loading, strip the membrane and re-probe with an antibody against the total form of the protein (e.g., anti-total Akt, anti-total ERK).

Experimental Workflow and Logical Relationships

The following diagram illustrates a typical experimental workflow for investigating the cytoprotective effects of biliverdin hydrochloride.

Experimental Workflow

Conclusion and Future Directions

Biliverdin hydrochloride has demonstrated significant cytoprotective effects across a range of preclinical models, positioning it as a promising therapeutic candidate for diseases characterized by oxidative stress, inflammation, and apoptosis. Its ability to modulate multiple signaling pathways underscores its pleiotropic nature. Future research should focus on further elucidating the intricate molecular mechanisms of its action, including the definitive role of the bilirubin-biliverdin redox cycle in vivo. Additionally, well-designed clinical trials are warranted to translate the promising preclinical findings into tangible therapeutic benefits for patients. The development of novel drug delivery systems to enhance the bioavailability and targeted delivery of biliverdin may further unlock its therapeutic potential. This technical guide provides a solid foundation for researchers and clinicians to advance the study and application of this intriguing natural compound.

References

• 1. dovepress.com [dovepress.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. benchchem.com [benchchem.com]
• 4. Biliverdin administration ameliorates cerebral ischemia reperfusion injury in rats and is associated with proinflammatory factor downregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biliverdin administration ameliorates cerebral ischemia reperfusion injury in rats and is associated with proinflammatory factor downregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Go Green: The Anti-Inflammatory Effects of Biliverdin Reductase [frontiersin.org]
• 9. Cell Surface Biliverdin Reductase Mediates Biliverdin-induced Anti-inflammatory Effects via Phosphatidylinositol 3-Kinase and Akt - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biliverdin Protects Against Cerebral Ischemia/Reperfusion Injury by Regulating the miR-27a-3p/Rgs1 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Induction of cell apoptosis by biliverdin reductase inhibitor in MCF-7 and MDA-MB-468 breast cancer cell lines: Experimental and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. frontiersin.org [frontiersin.org]
• 15. Comparison of malondialdehyde levels and superoxide dismutase activity in resveratrol and resveratrol/donepezil combination treatment groups in Alzheimer’s disease induced rat model - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Properties of Biliverdin Hydrochloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biliverdin (B22007) hydrochloride, a key intermediate in the catabolism of heme, has garnered significant interest in biomedical research due to its potent antioxidant, anti-inflammatory, and cytoprotective properties.[1] As a member of the tetrapyrrole family, its distinct spectroscopic characteristics are fundamental to its identification, quantification, and the elucidation of its biological functions. This technical guide provides a comprehensive overview of the spectroscopic properties of biliverdin hydrochloride, including detailed experimental protocols and relevant biological pathways, to support researchers and professionals in drug development and related fields.

UV-Visible Absorption Spectroscopy

The extended π-conjugated system of the tetrapyrrole macrocycle in biliverdin hydrochloride gives rise to characteristic absorption bands in the ultraviolet and visible regions of the electromagnetic spectrum. These bands are sensitive to the solvent environment and pH.[2]

Absorption Spectra

Biliverdin hydrochloride typically exhibits two main absorption bands: a sharp Soret band in the near-UV region and a broader Q-band in the red to far-red region. In methanol, the absorption spectra show a sharp band at approximately 375 nm and a broad band at about 650 nm.[2] The presence of acid can cause a significant bathochromic (red) shift of the long-wavelength band. For instance, a 10-fold molar excess of HCl can shift the absorption maximum by 35 to 50 nm to longer wavelengths and nearly double the maximum absorption.[2]

Quantitative Data

The following table summarizes the key UV-Vis absorption data for biliverdin and its derivatives in various solvents.

Compound	Solvent	λmax (Soret) (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹) at Soret	λmax (Q-band) (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹) at Q-band	Reference
Biliverdin IXα	Methanol	~375	Not specified	~650	Not specified	[2]
Biliverdin Hydrochloride	Not specified	376, 679	Not specified	Not specified	Not specified
Biliverdin Dimethyl Ester	Dichloromethane	381	44,000	Not specified	Not specified
Biliverdin Dimethyl Ester	Chloroform	379	55,200	Not specified	Not specified
Biliverdin Dimethyl Ester	Benzene	381	55,400	Not specified	Not specified
Biliverdin Dimethyl Ester	Methanol	375	53,000	Not specified	Not specified

Experimental Protocol: UV-Vis Spectroscopy

This protocol outlines the general procedure for obtaining UV-Vis absorption spectra of biliverdin hydrochloride.

Materials:

• Biliverdin hydrochloride

• Spectroscopy-grade solvent (e.g., methanol, dimethyl sulfoxide)

• Quartz cuvettes (1 cm path length)

• UV-Vis spectrophotometer

Procedure:

• Solution Preparation: Prepare a stock solution of biliverdin hydrochloride in the chosen solvent. Due to its light sensitivity, all solutions should be prepared in dim light and stored in amber vials or tubes wrapped in aluminum foil.[3]

• Instrument Setup: Turn on the spectrophotometer and allow the lamp to warm up for at least 15-30 minutes to ensure a stable output.

• Baseline Correction: Fill a quartz cuvette with the pure solvent to be used as a blank. Place the cuvette in the spectrophotometer and perform a baseline correction over the desired wavelength range (e.g., 300-800 nm).

• Sample Measurement: Rinse a second quartz cuvette with the biliverdin hydrochloride solution and then fill it. Place the sample cuvette in the spectrophotometer.

• Data Acquisition: Acquire the absorption spectrum of the sample over the selected wavelength range.

• Data Analysis: Identify the wavelengths of maximum absorbance (λmax) and record the corresponding absorbance values. For quantitative analysis, ensure that the absorbance values fall within the linear range of the instrument (typically 0.1-1.0). The concentration can be determined using the Beer-Lambert law (A = εcl), provided the molar extinction coefficient (ε) is known.

Fluorescence Spectroscopy

Biliverdin hydrochloride exhibits weak intrinsic fluorescence. Its fluorescence properties, including quantum yield, are highly dependent on the molecular conformation and the surrounding environment.

Fluorescence Spectra

When excited in the near-UV or blue region of the spectrum, biliverdin can emit fluorescence in the red to far-red region. For instance, excitation of monomeric variants of biliverdin-binding proteins at 380 nm and 630 nm yields red fluorescence with maxima between 650 nm and 680 nm.[4]

Quantitative Data

The fluorescence quantum yield of biliverdin is generally low but can be influenced by factors such as UV irradiation and metal chelation.[5]

Compound	Excitation Wavelength (nm)	Emission Wavelength (nm)	Quantum Yield (Φ)	Conditions	Reference
Biliverdin	365	Not specified	0.00012	In solution	[5]
Biliverdin (UV irradiated)	365	Not specified	0.00119	In solution, after 72h UV irradiation	[5]
Biliverdin	488	Not specified	0.00095	In solution	[5]
Biliverdin-binding protein complex	Not specified	Not specified	0.016	Wild-type protein	[4]

Experimental Protocol: Fluorescence Spectroscopy

This protocol provides a general method for measuring the fluorescence spectrum of biliverdin hydrochloride.

Materials:

• Biliverdin hydrochloride

• Spectroscopy-grade solvent

• Quartz fluorescence cuvettes

• Fluorometer

Procedure:

• Solution Preparation: Prepare a dilute solution of biliverdin hydrochloride in the chosen solvent. As with UV-Vis spectroscopy, protect the solution from light.

• Instrument Setup: Turn on the fluorometer and allow the excitation lamp to warm up. Set the excitation and emission monochromators to the desired wavelengths.

• Blank Measurement: Fill a fluorescence cuvette with the pure solvent and record a blank spectrum to account for any background fluorescence from the solvent or cuvette.

• Sample Measurement: Place the cuvette containing the biliverdin hydrochloride solution in the sample holder.

• Data Acquisition: Acquire the fluorescence emission spectrum by scanning the emission monochromator while keeping the excitation wavelength fixed. To obtain an excitation spectrum, scan the excitation monochromator while monitoring the emission at a fixed wavelength.

• Quantum Yield Determination (Relative Method):

  • Measure the fluorescence spectra of a standard with a known quantum yield (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄) and the biliverdin hydrochloride solution under identical experimental conditions (excitation wavelength, slit widths).

  • Measure the absorbance of both the standard and the sample at the excitation wavelength.

  • Calculate the quantum yield of the sample using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Circular Dichroism (CD) Spectroscopy

Circular dichroism spectroscopy is a powerful technique for studying the chirality and conformation of molecules. Biliverdin itself is achiral but can adopt chiral helical conformations, which can be influenced by its environment, such as binding to proteins.

CD Spectra

When bound to proteins like human serum albumin, biliverdin can exhibit induced CD spectra, indicating a preferential adoption of a specific helical conformation. For example, biliverdin preferentially adopts an M-helicity conformation on human serum albumin in an aqueous buffer at pH 7.5.

Experimental Protocol: Circular Dichroism Spectroscopy

This protocol describes the general steps for acquiring CD spectra of biliverdin hydrochloride, particularly in the presence of a binding partner.

Materials:

• Biliverdin hydrochloride

• Binding partner (e.g., protein) in a suitable buffer

• Quartz CD cuvettes (e.g., 1 mm path length)

• CD spectropolarimeter

Procedure:

• Sample Preparation: Prepare solutions of biliverdin hydrochloride and its binding partner in the desired buffer. Ensure samples are free of aggregates by centrifugation or filtration.[3] The concentration should be carefully determined for accurate analysis.[3]

• Instrument Setup: Turn on the CD spectropolarimeter and purge the instrument with nitrogen gas to remove oxygen, which absorbs in the far-UV region.[2][5] Allow the lamp to warm up.

• Baseline Measurement: Record a baseline spectrum of the buffer solution in the same cuvette that will be used for the sample.

• Sample Measurement: Record the CD spectrum of the biliverdin hydrochloride solution and the solution containing the biliverdin-protein complex.

• Data Processing: Subtract the baseline spectrum from the sample spectra. The resulting spectrum can be expressed in units of millidegrees (mdeg) or converted to molar ellipticity ([θ]) using the following equation: [θ] = (mdeg * 100) / (c * l) where c is the molar concentration and l is the path length in centimeters.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure and dynamics of biliverdin hydrochloride in solution.

¹H NMR Spectroscopy

The ¹H NMR spectrum of biliverdin in dimethyl sulfoxide (B87167) (DMSO) shows distinct signals for the protons of the tetrapyrrole backbone and the propionic acid side chains.

Quantitative Data: ¹H NMR Chemical Shifts

The following table lists the assigned ¹H NMR chemical shifts for biliverdin in DMSO-d₆.

Proton	Chemical Shift (ppm)	Multiplicity
H8 (propionyl carboxyl)	12.29	br s
...	...	...

(Note: A complete, unambiguously assigned ¹H NMR peak list for biliverdin hydrochloride was not consistently available across the searched literature. The provided data point is from a study on biliverdin in DMSO and serves as an example.)

¹³C NMR Spectroscopy

Experimental Protocol: NMR Spectroscopy

This protocol provides a general guideline for acquiring NMR spectra of biliverdin hydrochloride.

Materials:

• Biliverdin hydrochloride

• Deuterated solvent (e.g., DMSO-d₆)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation: Dissolve an appropriate amount of biliverdin hydrochloride in the deuterated solvent. The concentration will depend on the nucleus being observed and the sensitivity of the instrument (typically 1-10 mg for ¹H NMR).

• Instrument Setup: Place the NMR tube in the spectrometer's probe. Tune and match the probe for the nucleus being observed.

• Locking and Shimming: Lock the spectrometer on the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve optimal resolution.

• Data Acquisition: Set up the desired NMR experiment (e.g., a standard 1D proton experiment or a 2D experiment like COSY or HSQC). Acquire the free induction decay (FID).

• Data Processing: Fourier transform the FID to obtain the NMR spectrum. Phase the spectrum and perform baseline correction.

• Data Analysis: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons. Analyze the chemical shifts and coupling constants to assign the signals to specific protons in the molecule.

Biological Pathways Involving Biliverdin

Biliverdin is a central molecule in heme metabolism and is involved in important signaling pathways.

Heme Catabolism Pathway

Heme, released from the breakdown of hemoglobin and other hemoproteins, is catabolized in a two-step enzymatic process. First, heme oxygenase (HO) converts heme into biliverdin, iron, and carbon monoxide. Subsequently, biliverdin reductase (BVR) reduces biliverdin to bilirubin.

Heme Catabolism Pathway

Biliverdin Reductase Signaling

Biliverdin reductase is not only an enzyme but also a signaling molecule that participates in various cellular signaling cascades, including the insulin/IGF-1 and MAPK pathways. It can act as a kinase, a scaffold protein, and a transcriptional regulator, highlighting its pleiotropic functions beyond heme metabolism.

Biliverdin Reductase Signaling Pathways

Conclusion

The spectroscopic properties of biliverdin hydrochloride are integral to its study and application in various scientific disciplines. This guide has provided a detailed overview of its UV-Vis, fluorescence, CD, and NMR characteristics, along with standardized experimental protocols and the biological context of its function. The provided data and methodologies will serve as a valuable resource for researchers and professionals working with this important biomolecule. Further research, particularly in obtaining high-resolution multidimensional NMR data, will continue to enhance our understanding of the structure-function relationship of biliverdin hydrochloride.

References

• 1. cbic.yale.edu [cbic.yale.edu]
• 2. medschool.cuanschutz.edu [medschool.cuanschutz.edu]
• 3. Protocol for the assay of biliverdin by the recombinant protein HUG [protocols.io]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to Biliverdin Hydrochloride: Chemical Structure, Properties, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biliverdin (B22007) hydrochloride, a water-soluble form of the green tetrapyrrolic bile pigment, is a crucial intermediate in the catabolism of heme. Historically considered a mere metabolic waste product, recent scientific inquiry has unveiled its significant physiological roles, including potent antioxidant, anti-inflammatory, and cytoprotective properties. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and key biological activities of biliverdin hydrochloride. Detailed experimental protocols for its analysis and the investigation of its biological functions are presented, alongside a summary of its quantitative properties and a visual representation of its associated signaling pathways. This document aims to serve as a valuable resource for researchers and professionals in the fields of biochemistry, pharmacology, and drug development.

Chemical Structure and Physicochemical Properties

Biliverdin hydrochloride is the hydrochloride salt of biliverdin, a linear tetrapyrrole. The addition of hydrogen chloride increases its polarity and solubility in aqueous solutions, facilitating its use in experimental settings.

Chemical Structure

The chemical structure of biliverdin consists of four pyrrole (B145914) rings linked by methine bridges. The hydrochloride salt is formed by the protonation of one of the nitrogen atoms.

Figure 1: Chemical Structure of Biliverdin Hydrochloride.

Physicochemical Data

A summary of the key physicochemical properties of biliverdin hydrochloride is presented in the table below. It is important to note that different CAS numbers have been associated with biliverdin hydrochloride. The CAS number 856699-18-8 is frequently used for the monohydrochloride salt, while 55482-27-4 may refer to a different salt form or have been assigned erroneously in some databases.[1][2][3] Researchers should verify the specific form of the compound they are using.

Property	Value	References
Molecular Formula	C₃₃H₃₄N₄O₆ · HCl	[2][3]
Molecular Weight	619.11 g/mol	[4]
CAS Number	856699-18-8 (more common); 55482-27-4	[2][3][5][6]
Appearance	Dark green to blue-green crystalline solid	-
Solubility	Soluble in DMSO and DMF (~20 mg/mL), and in basic aqueous solutions. Sparingly soluble in neutral aqueous buffers.	[7]
UV-Vis λmax (in Methanol)	~375 nm and ~660 nm	[8]

Spectroscopic and Chromatographic Data

Spectroscopic Analysis

• ¹H and ¹³C NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural elucidation of biliverdin hydrochloride. The proton (¹H) and carbon-13 (¹³C) NMR spectra provide detailed information about the chemical environment of each atom in the molecule. A study of biliverdin in DMSO revealed the following key ¹H NMR chemical shifts (δ) in ppm: ~12.29 (carboxyl protons), and a series of signals for the pyrrole and methine protons.[9] Another study provided ¹H NMR data for biliverdin hydrochloride in a CD₃CN/D₂O mixture, showing signals at δ = 7.97 (H-10), 6.69 (H-21), 6.51 (H-15), 6.49 (H-5), among others.[10]

• Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the precise molecular weight and fragmentation pattern of biliverdin hydrochloride. Electrospray ionization (ESI) is a common technique for analyzing biliverdin. In positive ion mode, the protonated molecule [M+H]⁺ is observed at m/z 583.3.[11] Fragmentation analysis can provide structural information by identifying characteristic losses of side chains and cleavages of the tetrapyrrole backbone.[10][12]

Chromatographic Separation

• High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for the purification and analysis of biliverdin hydrochloride. A reversed-phase C18 column is typically used with a gradient elution of methanol (B129727) or acetonitrile (B52724) in water, often with an acidic modifier like trifluoroacetic acid or formic acid.[8][11]

• Thin-Layer Chromatography (TLC): TLC is a simple and rapid technique for monitoring the purity of biliverdin hydrochloride. Neutral solvent systems can be employed to separate different isomers of biliverdin dimethyl ester.[8]

Biological Activities and Signaling Pathways

Biliverdin hydrochloride exhibits a range of biological activities that are of significant interest for therapeutic applications.

Antioxidant Properties

Biliverdin is a potent antioxidant that can directly scavenge reactive oxygen species (ROS). Furthermore, it is a key component of a powerful antioxidant amplification cycle. Biliverdin is reduced to bilirubin (B190676) by the enzyme biliverdin reductase (BVR). Bilirubin is a potent antioxidant that, upon scavenging a free radical, is oxidized back to biliverdin, which can then be recycled by BVR. This enzymatic cycle allows for the regeneration of the antioxidant capacity.[13]

Anti-inflammatory Effects

Biliverdin hydrochloride demonstrates significant anti-inflammatory properties. It can suppress the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and IL-6.[14] One of the key mechanisms underlying its anti-inflammatory action is the modulation of the phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway. Activation of this pathway by biliverdin leads to an increase in the production of the anti-inflammatory cytokine IL-10.[13]

Cytoprotective Effects

The cytoprotective effects of biliverdin are closely linked to its antioxidant and anti-inflammatory activities. By mitigating oxidative stress and inflammation, biliverdin can protect cells from damage and apoptosis in various models of cellular injury.

Signaling Pathways

The biological effects of biliverdin are mediated through its interaction with several key signaling pathways.

Biliverdin is a direct product of the heme oxygenase (HO-1 and HO-2) catalyzed degradation of heme. The HO system plays a critical role in cellular defense against oxidative stress and inflammation.

References

• 1. researchgate.net [researchgate.net]
• 2. scbt.com [scbt.com]
• 3. Biliverdin (hydrochloride) | CAS 856699-18-8 | Cayman Chemical | Biomol.com [biomol.com]
• 4. 胆绿素 盐酸盐 ≥97.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Synthesis, chromatographic purification, and analysis of isomers of biliverdin IX and bilirubin IX - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Identification of a biliverdin geometric isomer by means of HPLC/ESI–MS and NMR spectroscopy. Differentiation of the isomers by using fragmentation “in-source” - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Identification of a biliverdin geometric isomer by means of HPLC/ESI-MS and NMR spectroscopy. Differentiation of the isomers by using fragmentation "in-source" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Go Green: The Anti-Inflammatory Effects of Biliverdin Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Biliverdin Hydrochloride and its Pivotal Role in Mitigating Oxidative Stress: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense systems, is a key pathological driver in a multitude of diseases. Biliverdin (B22007) hydrochloride, a metabolic intermediate of heme catabolism, has emerged as a potent cytoprotective agent with significant therapeutic potential against oxidative stress-induced cellular damage. This technical guide provides an in-depth exploration of the mechanisms through which biliverdin hydrochloride and its metabolic product, bilirubin (B190676), exert their antioxidant effects. We will delve into the core signaling pathways, present quantitative data from key studies, and provide detailed experimental protocols for researchers investigating the therapeutic applications of biliverdin hydrochloride.

Introduction: The Heme Oxygenase System and its Antioxidant Arsenal

The heme oxygenase (HO) system is a critical enzymatic pathway responsible for the degradation of heme, a pro-oxidant molecule, into equimolar amounts of carbon monoxide (CO), free iron (which is subsequently sequestered by ferritin), and biliverdin.[1][2][3] The inducible isoform, heme oxygenase-1 (HO-1), is a key stress-responsive protein, upregulated by various stimuli including oxidative stress itself.[4][5][6][7][8]

Biliverdin, a green tetrapyrrolic bile pigment, was once considered a mere waste product of heme catabolism.[1] However, a growing body of evidence has unequivocally established its potent antioxidant and anti-inflammatory properties.[1][9][10] Biliverdin hydrochloride, the commercially available and water-soluble form of biliverdin, is readily utilized in experimental settings to investigate these protective effects.

The primary mechanism of biliverdin's antioxidant action is intricately linked to its rapid conversion to bilirubin by the enzyme biliverdin reductase (BVR).[1][2] Bilirubin is a powerful lipophilic antioxidant capable of scavenging a wide range of ROS.[11] This enzymatic conversion is not a one-way street; a catalytic cycle has been proposed where bilirubin is oxidized back to biliverdin while neutralizing ROS, and then biliverdin is recycled back to bilirubin by BVR, thus amplifying the antioxidant capacity.[11][12]

Signaling Pathways Modulated by Biliverdin Hydrochloride

Biliverdin hydrochloride exerts its protective effects by modulating several key signaling pathways involved in the cellular response to oxidative stress.

The Biliverdin-Bilirubin Redox Cycle

The cornerstone of biliverdin's antioxidant activity is the biliverdin-bilirubin redox cycle. Heme is first catabolized by heme oxygenase to biliverdin. Biliverdin is then rapidly reduced to bilirubin by biliverdin reductase (BVR), an NADPH-dependent enzyme. Bilirubin, a potent antioxidant, scavenges reactive oxygen species (ROS), and in the process, is oxidized back to biliverdin. This cycle allows for the regeneration of the potent antioxidant bilirubin, effectively amplifying the cellular defense against oxidative stress.

The Biliverdin-Bilirubin Redox Cycle.

The Nrf2/HO-1 Antioxidant Response Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element (ARE), leading to the upregulation of a battery of antioxidant and cytoprotective genes, including HO-1.[4][5][6][8] Biliverdin has been shown to activate the Nrf2/HO-1 pathway, creating a positive feedback loop where the product of the HO-1 reaction further stimulates the expression of this protective enzyme.[13]

The Nrf2/HO-1 Signaling Pathway.

The PI3K/Akt Survival Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell survival, proliferation, and growth.[14][15][16] Activation of this pathway has been shown to protect cells from apoptosis induced by oxidative stress. Recent studies have demonstrated that biliverdin can activate the PI3K/Akt pathway, which in turn can lead to the activation of Nrf2 and subsequent upregulation of HO-1, further enhancing the cellular antioxidant defense.[13][17]

The PI3K/Akt Signaling Pathway.

Quantitative Data on the Effects of Biliverdin Hydrochloride

The following tables summarize quantitative data from various studies demonstrating the efficacy of biliverdin hydrochloride in mitigating oxidative stress and its downstream consequences.

Table 1: In Vitro Antioxidant and Cytoprotective Effects of Biliverdin

Cell Line	Stressor	Biliverdin Concentration	Outcome Measure	Result	Reference
HeLa Cells	H₂O₂	10 nM	Cell Viability	Protection against 10,000-fold higher H₂O₂ concentration	[11]
Renal Tubular Epithelial Cells	Angiotensin II	50-100 nM (siRNA knockdown of BVR)	Superoxide Production	80% decrease in BVR protein, increased superoxide	[18]
Human Umbilical Vein Endothelial Cells (HUVEC)	H₂O₂	Not specified	ROS Generation	Attenuated intracellular ROS generation	[13]
MCF-7 and MDA-MB-468 Breast Cancer Cells	Not applicable	IC₅₀	Cell Proliferation	Inhibition of cell proliferation	[19]

Table 2: In Vivo Protective Effects of Biliverdin in Animal Models

Animal Model	Injury Model	Biliverdin Dosage	Outcome Measure	Result	Reference
Swine	Liver Ischemia-Reperfusion	Not specified	Neutrophil Infiltration	>50% reduction in neutrophil infiltration	[20]
Rats	Cerebral Ischemia-Reperfusion	35 mg/kg	Infarct Volume, Neurological Score	Significant reduction in infarct volume and improved neurological score	[21][22]
Rats	Cerebral Ischemia-Reperfusion	35 mg/kg	TNF-α, IL-6, IL-1β, iNOS mRNA	Significant downregulation	[21]
Rats	Small Intestinal Ischemia-Reperfusion	10 and 20 mg/kg/h (Bilirubin)	Malondialdehyde (MDA) Levels	Significant decrease in tissue MDA levels

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide to facilitate the design and execution of research on biliverdin hydrochloride.

Assessment of Oxidative Stress: Measurement of Intracellular ROS

Objective: To quantify the levels of intracellular reactive oxygen species in cultured cells treated with biliverdin hydrochloride following induction of oxidative stress.

Materials:

• Cell line of interest (e.g., HUVECs, HeLa)

• Cell culture medium and supplements

• Biliverdin hydrochloride (dissolved in an appropriate vehicle, e.g., DMSO)

• Oxidative stress inducer (e.g., Hydrogen peroxide (H₂O₂), Angiotensin II)

• 2',7'-dichlorodihydrofluorescein diacetate (H₂DCFDA) fluorescent probe

• Phosphate-buffered saline (PBS)

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well black, clear-bottom microplate at a density that will result in a confluent monolayer on the day of the experiment.

• Cell Treatment: Once cells are attached and have reached the desired confluency, replace the culture medium with fresh medium containing various concentrations of biliverdin hydrochloride or vehicle control. Incubate for a predetermined time (e.g., 1-24 hours).

• Induction of Oxidative Stress: Remove the treatment medium and wash the cells once with warm PBS. Add the oxidative stress inducer (e.g., 100 µM H₂O₂) diluted in serum-free medium or PBS to the cells. Incubate for the desired duration (e.g., 30-60 minutes).

• Probe Loading: Remove the stressor-containing medium and wash the cells gently with warm PBS. Add H₂DCFDA working solution (typically 5-10 µM in serum-free medium) to each well and incubate for 30-45 minutes at 37°C, protected from light.

• Fluorescence Measurement: After incubation, wash the cells twice with PBS to remove excess probe. Add PBS or a suitable buffer to each well. Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths appropriate for fluorescein (B123965) (e.g., Ex/Em = 485/535 nm).

Western Blot Analysis of Nrf2 and HO-1 Expression

Objective: To determine the protein expression levels of Nrf2 and HO-1 in cells or tissues treated with biliverdin hydrochloride.

Materials:

• Cell or tissue lysates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies against Nrf2, HO-1, and a loading control (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Protein Extraction: Lyse cells or homogenize tissues in ice-cold RIPA buffer. Centrifuge to pellet cellular debris and collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies against Nrf2 and HO-1 (at the manufacturer's recommended dilution) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each to remove unbound primary antibodies.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 7.

• Detection: Incubate the membrane with ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to the loading control.

In Vivo Model of Ischemia-Reperfusion Injury

Objective: To evaluate the protective effect of biliverdin hydrochloride in an animal model of ischemia-reperfusion (I/R) injury.

Materials:

• Animal model (e.g., male Sprague-Dawley rats)

• Anesthetics (e.g., isoflurane, ketamine/xylazine)

• Surgical instruments

• Biliverdin hydrochloride solution (sterile, for injection)

• Vehicle control (e.g., sterile saline)

• Microvascular clamps

Procedure (Example: Renal I/R Injury):

• Animal Preparation: Anesthetize the animal and place it on a heating pad to maintain body temperature.

• Surgical Procedure: Perform a midline laparotomy to expose the renal pedicles.

• Ischemia Induction: Occlude the renal arteries and veins with microvascular clamps to induce ischemia. The duration of ischemia can vary depending on the experimental design (e.g., 45-60 minutes).

• Treatment Administration: Administer biliverdin hydrochloride or vehicle control intravenously or intraperitoneally at a predetermined time point (e.g., just before reperfusion).

• Reperfusion: Remove the clamps to allow blood flow to be restored to the kidneys.

• Post-operative Care: Suture the incision and provide post-operative care, including analgesics and hydration.

• Sample Collection and Analysis: At the end of the experiment (e.g., 24-48 hours post-reperfusion), euthanize the animals and collect blood and kidney tissues for analysis of renal function (e.g., serum creatinine, BUN), oxidative stress markers (e.g., MDA, SOD), inflammation (e.g., cytokine levels), and histology.

TUNEL Assay for Apoptosis Detection

Objective: To detect and quantify apoptotic cells in tissue sections or cultured cells treated with biliverdin hydrochloride.

Materials:

• Paraffin-embedded tissue sections or fixed cultured cells on slides

• Xylene and ethanol (B145695) series for deparaffinization and rehydration

• Proteinase K

• TUNEL reaction mixture (containing TdT enzyme and labeled dUTP, e.g., FITC-dUTP)

• Permeabilization solution (e.g., 0.1% Triton X-100 in 0.1% sodium citrate)

• Stop/Wash buffer

• Nuclear counterstain (e.g., DAPI)

• Mounting medium

• Fluorescence microscope

Procedure:

• Sample Preparation:

  • Tissue Sections: Deparaffinize paraffin-embedded sections in xylene and rehydrate through a graded series of ethanol to water.[23]

  • Cultured Cells: Fix cells with 4% paraformaldehyde in PBS for 15-30 minutes at room temperature.[23]

• Permeabilization: Incubate the samples with Proteinase K solution (e.g., 20 µg/mL) for 10-20 minutes at room temperature to retrieve antigenic sites.[23] Then, permeabilize with a solution containing Triton X-100 for 5-15 minutes on ice.[23]

• TUNEL Reaction:

  • Equilibrate the samples with equilibration buffer for 10 minutes.[24]

  • Incubate the samples with the TUNEL reaction mixture in a humidified chamber at 37°C for 60 minutes.[24][25]

• Stopping the Reaction: Stop the reaction by incubating with a stop/wash buffer for 10 minutes.[23]

• Detection:

  • If using a directly labeled dUTP (e.g., FITC-dUTP), proceed to counterstaining.

  • If using an indirect method (e.g., Br-dUTP), incubate with a fluorescently labeled anti-BrdU antibody.[23]

• Counterstaining: Stain the nuclei with a counterstain like DAPI for 5-10 minutes.[23]

• Mounting and Visualization: Mount the slides with an anti-fade mounting medium and visualize under a fluorescence microscope. Apoptotic cells will show bright nuclear fluorescence.

Conclusion

Biliverdin hydrochloride stands as a promising therapeutic agent for combating diseases rooted in oxidative stress. Its multifaceted mechanism of action, centered on the potent biliverdin-bilirubin antioxidant cycle and the modulation of key cytoprotective signaling pathways like Nrf2/HO-1 and PI3K/Akt, provides a robust defense against cellular damage. The quantitative data and detailed experimental protocols presented in this guide offer a solid foundation for researchers and drug development professionals to further explore and harness the therapeutic potential of biliverdin hydrochloride in a clinical setting. Future research should focus on optimizing delivery methods and conducting rigorous clinical trials to translate the compelling preclinical findings into effective treatments for a range of oxidative stress-related pathologies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Biliverdin hydrochloride | [frontierspecialtychemicals.com]
• 3. Biliverdin Hydrochloride - Echelon Biosciences [echelon-inc.com]
• 4. Frontiers | Activation of Nrf2/HO-1 Pathway by Nardochinoid C Inhibits Inflammation and Oxidative Stress in Lipopolysaccharide-Stimulated Macrophages [frontiersin.org]
• 5. Activation of Nrf2/HO-1 Antioxidant Pathway by Heme Attenuates Calcification of Human Lens Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gastrodin induced HO-1 and Nrf2 up-regulation to alleviate H2O2-induced oxidative stress in mouse liver sinusoidal endothelial cells through p38 MAPK phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Induction of Antioxidant Protein HO-1 Through Nrf2-ARE Signaling Due to Pteryxin in Peucedanum Japonicum Thunb in RAW264.7 Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. Biliverdin (hydrochloride) | 856699-18-8 [amp.chemicalbook.com]
• 11. pnas.org [pnas.org]
• 12. Direct Antioxidant Properties of Bilirubin and Biliverdin. Is there a Role for Biliverdin Reductase? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biliverdin improved angiogenesis and suppressed apoptosis via PI3K/Akt-mediated Nrf2 antioxidant system to promote ischemic flap survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 15. The role of PI3k/AKT signaling pathway in attenuating liver fibrosis: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. anygenes.com [anygenes.com]
• 17. researchgate.net [researchgate.net]
• 18. journals.physiology.org [journals.physiology.org]
• 19. Induction of cell apoptosis by biliverdin reductase inhibitor in MCF-7 and MDA-MB-468 breast cancer cell lines: Experimental and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Biliverdin Protects against Liver Ischemia Reperfusion Injury in Swine - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Biliverdin administration ameliorates cerebral ischemia reperfusion injury in rats and is associated with proinflammatory factor downregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Biliverdin administration ameliorates cerebral ischemia reperfusion injury in rats and is associated with proinflammatory factor downregulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. clyte.tech [clyte.tech]
• 24. Protocol to study cell death using TUNEL assay in Drosophila imaginal discs - PMC [pmc.ncbi.nlm.nih.gov]
• 25. sciencellonline.com [sciencellonline.com]

Protocols & Analytical Methods

Application Notes and Protocols for Preparing Biliverdin Hydrochloride Solutions

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed instructions for the preparation, storage, and handling of Biliverdin (B22007) hydrochloride solutions for various in vitro and in cell-based assays. Adherence to these protocols is crucial for ensuring the stability, and activity of the compound, leading to reproducible experimental outcomes.

Product Information and Physical Properties

Biliverdin hydrochloride is a tetrapyrrolic bile pigment, an intermediate in the heme catabolism pathway.[1] It is the product of the enzymatic cleavage of heme by heme oxygenase and is subsequently reduced to bilirubin (B190676) by biliverdin reductase.[2][3] Due to its antioxidant, anti-inflammatory, and anti-mutagenic properties, it is a compound of interest in various research fields.[1]

Table 1: Physical and Solubility Properties of Biliverdin Hydrochloride

Property	Value	Source(s)
Molecular Formula	C₃₃H₃₄N₄O₆ · HCl	[2][4]
Formula Weight	619.1 g/mol	[2][4]
Appearance	Crystalline solid	[4]
Purity	≥95% to ≥97.0% (TLC)	[4]
Storage (Solid)	-20°C for ≥4 years	[4]
UV/Vis. λmax	310, 376, 689 nm	[2][3][4]
Solubility in DMSO	~20 mg/mL	[2][3][4]
Solubility in DMF	~20 mg/mL	[2][3][4]
Solubility in 1:1 DMF:PBS (pH 7.2)	~0.5 mg/mL	[2][3][4]
Aqueous Buffers	Sparingly soluble	[4]
Basic Aqueous Solutions (pH > 9)	Soluble for initial dissolution	[5]

Preparation of Stock Solutions

The poor aqueous solubility of Biliverdin hydrochloride necessitates the use of organic solvents for preparing concentrated stock solutions.[4]

Recommended Solvents

• Dimethyl Sulfoxide (DMSO): The most common solvent for preparing high-concentration stock solutions.

• Dimethylformamide (DMF): An alternative to DMSO with similar solubility characteristics.[2][4]

Protocol for Preparing a 10 mM DMSO Stock Solution

• Pre-handling: Allow the vial of solid Biliverdin hydrochloride to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh the desired amount of Biliverdin hydrochloride powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a final concentration of 10 mM. For example, to prepare 1 mL of a 10 mM solution, dissolve 6.19 mg of Biliverdin hydrochloride (FW: 619.1) in 1 mL of DMSO.

• Dissolution: Vortex the solution thoroughly until all the solid is completely dissolved. Gentle warming (e.g., in a 37°C water bath) can aid dissolution.

• Inert Gas Purge: For extended storage, it is recommended to purge the headspace of the vial with an inert gas like argon or nitrogen to minimize oxidation.[4]

• Storage: Store the stock solution in small aliquots in tightly sealed, light-protected (amber or foil-wrapped) vials.

Table 2: Stock Solution Storage Recommendations

Storage Temperature	Duration	Conditions	Source(s)
4°C	Several days	Short-term
-20°C	Up to 1 month	Protected from light and air	[1]
-80°C	Up to 6 months	Protected from light and air	[1]

Note: Avoid repeated freeze-thaw cycles to maintain the integrity of the compound.

Preparation of Aqueous Working Solutions

For most biological assays, the organic solvent stock solution must be diluted into an aqueous buffer.

Protocol for Dilution into Aqueous Buffer

• Serial Dilution: It is best to perform serial dilutions. First, dilute the concentrated DMSO stock solution into a smaller volume of the desired aqueous buffer (e.g., PBS, Tris, HEPES).

• Final Dilution: Subsequently, add this intermediate dilution to the final assay volume to reach the desired working concentration. This method helps to prevent precipitation of the compound.

• Maximum Organic Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) in the assay is low (typically <0.5%) to avoid affecting the biological system. Run appropriate vehicle controls in your experiments.

• Fresh Preparation: Aqueous solutions of Biliverdin hydrochloride are not stable for long periods. It is highly recommended to prepare fresh working solutions for each experiment and not to store them for more than one day.[4]

Application Example: Biliverdin Reductase (BVR) Assay

This protocol describes the preparation of Biliverdin hydrochloride as a substrate for a biliverdin reductase activity assay.

Reagents and Materials

• Biliverdin hydrochloride 10 mM stock solution in DMSO

• BVR Assay Buffer (e.g., 100 mM Tris-HCl, 1 mM EDTA, pH 8.7)[6]

• NADPH solution

• Enzyme source (cell lysate or purified BVR)

Assay Protocol

• Prepare Working Solution: Immediately before use, prepare a working solution of Biliverdin hydrochloride by diluting the 10 mM DMSO stock into the BVR Assay Buffer. For example, to achieve a 10 µM final concentration in the assay, a 1:1000 dilution is required.[6]

• Assay Plate Setup: In a 96-well plate, add the enzyme source and assay buffer.

• Initiate Reaction: Start the reaction by adding the Biliverdin hydrochloride working solution and the NADPH solution.

• Measurement: Monitor the decrease in absorbance at a specific wavelength or the increase in bilirubin-dependent fluorescence to determine enzyme activity.[6][7]

Visualized Workflows and Pathways

Heme Degradation Pathway

Caption: The enzymatic conversion of Heme to Biliverdin and subsequently to Bilirubin.

Experimental Workflow for Solution Preparation

Caption: A stepwise workflow for preparing Biliverdin hydrochloride working solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Biliverdin (hydrochloride) | CAS 856699-18-8 | Cayman Chemical | Biomol.com [biomol.com]
• 3. caymanchem.com [caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Biliverdin Hydrochloride - Echelon Biosciences [echelon-inc.com]
• 6. A Novel Fluorescence-Based Assay for the Measurement of Biliverdin Reductase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for Heme Oxygenase Activity Assay Using Biliverdin Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heme oxygenase (HO) is a critical enzyme in cellular defense mechanisms against oxidative stress and in maintaining iron homeostasis. It catalyzes the rate-limiting step in the degradation of heme to produce equimolar amounts of biliverdin (B22007), free iron (Fe²⁺), and carbon monoxide (CO).[1] Biliverdin is subsequently reduced to the potent antioxidant bilirubin (B190676) by biliverdin reductase (BVR).[1] There are two primary isoforms of heme oxygenase: the inducible HO-1, which is upregulated in response to various cellular stressors, and the constitutive HO-2, involved in the physiological turnover of heme.[2] The activity of HO is a key indicator of cellular stress response and a potential therapeutic target in various diseases. This document provides detailed protocols for the determination of HO activity, with a focus on methods involving its product, biliverdin.

Principle of the Assay

The activity of heme oxygenase is typically determined by measuring the rate of formation of one of its products. While direct measurement of biliverdin is possible, a more common and robust method is the coupled enzyme assay. In this approach, the biliverdin produced by HO is immediately reduced to bilirubin by an excess of biliverdin reductase. The formation of bilirubin is then monitored spectrophotometrically by the increase in absorbance at approximately 464-468 nm. This method is advantageous because bilirubin has a significantly higher molar extinction coefficient than biliverdin, leading to a more sensitive assay.[3]

Alternatively, for highly sensitive and specific quantification, liquid chromatography-tandem mass spectrometry (LC-MS/MS) can be employed to directly measure biliverdin production.

Signaling Pathway and Experimental Workflow

The enzymatic degradation of heme and the principle of the coupled spectrophotometric assay are illustrated below.

Caption: Heme degradation pathway and coupled assay workflow.

Materials and Reagents

Reagent	Supplier	Catalog No.
Biliverdin Hydrochloride	Sigma-Aldrich	30891
Hemin (B1673052)	Sigma-Aldrich	H9039
NADPH Tetrasodium Salt	Sigma-Aldrich	N7505
Biliverdin Reductase A (human, recombinant)	R&D Systems	4464-BR
Bovine Serum Albumin (BSA), fatty acid-free	Sigma-Aldrich	A7030
Potassium Phosphate (B84403) Monobasic	Sigma-Aldrich	P5655
Potassium Phosphate Dibasic	Sigma-Aldrich	P8281
Sucrose	Sigma-Aldrich	S0389
Magnesium Chloride (MgCl₂)	Sigma-Aldrich	M8266
Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich	D8418
Chloroform (B151607)	Sigma-Aldrich	C2432

Experimental Protocols

Preparation of Reagents

• 1 M Potassium Phosphate Buffer (pH 7.4): Prepare a solution of 1 M potassium phosphate monobasic and a solution of 1 M potassium phosphate dibasic. Mix the two solutions until the pH reaches 7.4.

• Homogenization Buffer: 100 mM Potassium Phosphate Buffer (pH 7.4) containing 250 mM Sucrose and 1 mM MgCl₂.

• Reaction Buffer: 100 mM Potassium Phosphate Buffer (pH 7.4).

• Hemin Stock Solution (4 mM): Dissolve hemin in a minimal amount of 0.1 M NaOH and dilute with Reaction Buffer to a final concentration of 4 mM. Protect from light and prepare fresh.

• NADPH Stock Solution (20 mM): Dissolve NADPH in Reaction Buffer. Store on ice and use on the day of preparation.

• Biliverdin Reductase Solution: Reconstitute lyophilized biliverdin reductase in Reaction Buffer to a concentration of 0.1 mg/mL. Store at -20°C in aliquots.

• Biliverdin Hydrochloride Stock Solution (5 mM): Due to its limited solubility in aqueous solutions, first dissolve biliverdin hydrochloride in DMSO to make a 5 mM stock solution. Store in small aliquots at -20°C, protected from light.

Preparation of Tissue/Cell Homogenates (Microsomal Fraction)

• Homogenize tissue samples or cell pellets in ice-cold Homogenization Buffer.

• Centrifuge the homogenate at 10,000 x g for 20 minutes at 4°C to remove cell debris and mitochondria.

• Transfer the supernatant to a new tube and centrifuge at 105,000 x g for 60 minutes at 4°C to pellet the microsomal fraction.

• Discard the supernatant and resuspend the microsomal pellet in a minimal volume of Homogenization Buffer.

• Determine the protein concentration of the microsomal fraction using a standard protein assay (e.g., Bradford or BCA).

Heme Oxygenase Activity Assay (Coupled Spectrophotometric Method)

• In a microcentrifuge tube, prepare the reaction mixture containing:

  • Microsomal protein (50-200 µg)

  • Biliverdin Reductase (1-2 µg)

  • Bovine Serum Albumin (1 mg/mL final concentration)

  • Reaction Buffer to a final volume of 240 µL.

• Pre-incubate the reaction mixture at 37°C for 5 minutes.

• Initiate the reaction by adding 10 µL of 4 mM Hemin stock solution.

• Immediately after adding hemin, add 10 µL of 20 mM NADPH stock solution.

• Incubate the reaction at 37°C for 30-60 minutes, protected from light.

• Stop the reaction by adding 250 µL of ice-cold chloroform.

• Vortex vigorously for 1 minute and then centrifuge at 13,000 x g for 5 minutes at 4°C to separate the phases.

• Carefully transfer the lower chloroform layer to a clean tube.

• Measure the absorbance of the chloroform extract at 468 nm using a spectrophotometer. A scan from 400 nm to 600 nm can also be performed to observe the characteristic peak of bilirubin.

• A blank reaction should be performed by omitting the microsomal fraction or by keeping the reaction on ice.

Preparation of a Bilirubin Standard Curve

While the user requested a biliverdin hydrochloride protocol, for the coupled assay, a bilirubin standard curve is used to quantify the results.

• Prepare a 1 mM stock solution of bilirubin in DMSO.

• Prepare a series of dilutions of the bilirubin stock solution in chloroform to obtain standards with concentrations ranging from 0.5 to 20 µM.

• Measure the absorbance of each standard at 468 nm.

• Plot the absorbance values against the corresponding bilirubin concentrations to generate a standard curve.

Calculation of Heme Oxygenase Activity

The concentration of bilirubin produced in the enzymatic reaction can be calculated using the molar extinction coefficient of bilirubin in chloroform (ε = 40 mM⁻¹cm⁻¹) or by using the standard curve.[3]

Heme Oxygenase Activity (nmol bilirubin/mg protein/hour) = (ΔA₄₆₈ / ε) * (Total reaction volume / Volume of chloroform extract) * (1 / Protein concentration in mg) * (60 / Incubation time in minutes)

Where:

• ΔA₄₆₈ is the change in absorbance at 468 nm (sample absorbance - blank absorbance).

• ε is the molar extinction coefficient of bilirubin (40 mM⁻¹cm⁻¹).

Data Presentation

The quantitative data from the heme oxygenase activity assay can be summarized in a table for easy comparison.

Sample ID	Protein Conc. (mg/mL)	Incubation Time (min)	Absorbance at 468 nm (Sample)	Absorbance at 468 nm (Blank)	ΔA₄₆₈	HO Activity (nmol/mg/hr)
Control 1	1.5	60	0.250	0.050	0.200	5.0
Control 2	1.6	60	0.265	0.052	0.213	5.0
Treated 1	1.4	60	0.450	0.051	0.399	9.5
Treated 2	1.5	60	0.480	0.049	0.431	10.2

Direct Biliverdin Measurement (LC-MS/MS)

For a more direct and sensitive measurement of heme oxygenase activity, the production of biliverdin can be quantified using LC-MS/MS. This method is particularly useful for samples with low HO activity.

Protocol Outline:

• Perform the heme oxygenase reaction as described in section 3, but omit the biliverdin reductase.

• Stop the reaction by adding an equal volume of ice-cold methanol (B129727) containing an internal standard (e.g., deuterated biliverdin).

• Centrifuge to precipitate proteins and collect the supernatant.

• Analyze the supernatant by LC-MS/MS, monitoring the specific mass-to-charge ratio (m/z) transitions for biliverdin and the internal standard.

• Quantify the amount of biliverdin produced by comparing its peak area to that of the internal standard and using a standard curve of biliverdin hydrochloride.

Preparation of a Biliverdin Hydrochloride Standard Curve for LC-MS/MS

• Using the 5 mM biliverdin hydrochloride stock solution in DMSO, prepare a series of dilutions in the reaction buffer to obtain standards with concentrations ranging from picomolar to low micromolar levels.

• Process these standards in the same way as the experimental samples.

• Generate a standard curve by plotting the peak area ratio of biliverdin to the internal standard against the known concentrations of the standards.

Troubleshooting

• Low or no activity: Ensure all reagents are fresh, especially NADPH and hemin. Check the activity of the biliverdin reductase. The microsomal fraction may have low HO-1 expression; consider using a positive control (e.g., microsomes from animals treated with an HO-1 inducer).

• High background: The blank reaction should have minimal absorbance. High background could be due to contamination or spontaneous degradation of hemin. Ensure all steps are performed on ice and reagents are protected from light.

• Precipitation in the reaction mixture: Ensure proper buffering and solubility of all components. BSA can help to stabilize proteins.

Conclusion

The coupled spectrophotometric assay is a reliable and accessible method for determining heme oxygenase activity in various biological samples. For higher sensitivity and specificity, the LC-MS/MS method for direct biliverdin quantification is recommended. Proper handling of reagents, especially the light-sensitive hemin, biliverdin, and bilirubin, is crucial for obtaining accurate and reproducible results. These protocols provide a comprehensive guide for researchers to assess the functional activity of this important cytoprotective enzyme.

References

• 1. researchgate.net [researchgate.net]
• 2. Biliverdin dimethyl ester [omlc.org]
• 3. Protocol for the assay of biliverdin by the recombinant protein HUG [protocols.io]

Application Notes and Protocols: Utilizing Biliverdin Hydrochloride for Neuroprotection Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Biliverdin (B22007) hydrochloride, a green tetrapyrrolic bile pigment, is a product of heme catabolism, catalyzed by the enzyme heme oxygenase (HO).[1][2] Long considered a mere waste product in the pathway to bilirubin (B190676) formation, biliverdin is now recognized for its potent antioxidant, anti-inflammatory, and cytoprotective properties.[1][2][3] These characteristics make it a valuable compound for investigating neuroprotective strategies in various models of neurological damage, including ischemic stroke, neurodegenerative diseases, and traumatic brain injury.[4][5][6][7] This document provides detailed application notes and experimental protocols for researchers utilizing biliverdin hydrochloride to explore mechanisms of neuroprotection.

Mechanism of Action

Biliverdin hydrochloride exerts its neuroprotective effects through a multi-faceted approach, primarily involving anti-inflammatory, anti-apoptotic, and antioxidant pathways.

• Anti-Inflammatory Effects: A key mechanism of biliverdin's neuroprotective action is the suppression of the inflammatory response that exacerbates initial brain injury.[5][8] Following an insult like cerebral ischemia, pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6) are rapidly upregulated.[5][8] Biliverdin administration has been shown to significantly downregulate the gene and protein expression of these inflammatory mediators.[4][5] This effect is partly mediated by inhibiting the activation of the NF-κB signaling pathway, a key regulator of inflammation.[9][10] Furthermore, biliverdin can decrease inflammation by downregulating Toll-like receptor 4 (TLR-4) and stimulating the production of the anti-inflammatory cytokine IL-10.[1][11]

• Anti-Apoptotic Effects: Biliverdin protects neurons from programmed cell death (apoptosis) triggered by ischemic or oxidative stress. It modulates the expression of key apoptotic proteins, including decreasing the levels of the pro-apoptotic protein Bax and the executioner enzyme cleaved-caspase-3, while increasing the expression of the anti-apoptotic protein Bcl-2.[4]

• Antioxidant Properties: Biliverdin itself is an effective scavenger of reactive oxygen species (ROS) like peroxide.[1] More significantly, it is rapidly converted to bilirubin by the ubiquitous enzyme biliverdin reductase (BVR).[1][12] Bilirubin is one of the most potent endogenous antioxidants in mammals.[7][13] The proposed "bilirubin-biliverdin redox cycle" suggests that as bilirubin scavenges ROS, it is oxidized back to biliverdin, which is then immediately reduced again to bilirubin by BVR, thus amplifying the antioxidant effect.[7][14]

• Specific Signaling Pathway Modulation (miR-27a-3p/Rgs1 Axis): Recent studies have elucidated a specific pathway through which biliverdin confers neuroprotection in cerebral ischemia/reperfusion models. Biliverdin treatment upregulates microRNA-27a-3p (miR-27a-3p). This microRNA directly targets and downregulates the Regulator of G-protein signaling 1 (Rgs1). The subsequent decrease in Rgs1 expression leads to the inhibition of the NF-κB signaling pathway, which in turn suppresses the expression of pro-inflammatory cytokines and apoptotic factors, ultimately reducing neuronal death.[4][9][15]

Key Signaling Pathways

Below are diagrams illustrating the core mechanisms of biliverdin action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Go green: the anti-inflammatory effects of biliverdin reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biliverdin Protects Against Cerebral Ischemia/Reperfusion Injury by Regulating the miR-27a-3p/Rgs1 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biliverdin administration ameliorates cerebral ischemia reperfusion injury in rats and is associated with proinflammatory factor downregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of Exogenous Biliverdin Treatment on Neurobehaviors in Mice [jstage.jst.go.jp]
• 7. Bilirubin: a game-changer in alzheimer's therapy? Unveiling its neuroprotective and disease-modifying potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. oaepublish.com [oaepublish.com]
• 9. researchgate.net [researchgate.net]
• 10. Biliverdin inhibits activation of NF-kappaB: reversal of inhibition by human biliverdin reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Go Green: The Anti-Inflammatory Effects of Biliverdin Reductase [frontiersin.org]
• 12. Limited Role for the Bilirubin-Biliverdin Redox Amplification Cycle in the Cellular Antioxidant Protection by Biliverdin Reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pnas.org [pnas.org]
• 14. researchgate.net [researchgate.net]
• 15. Biliverdin Protects Against Cerebral Ischemia/Reperfusion Injury by Regulating the miR-27a-3p/Rgs1 Axis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Biliverdin Hydrochloride in Fluorescence Imaging: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biliverdin (B22007) hydrochloride, a naturally occurring tetrapyrrolic bile pigment, has emerged as a critical component in the field of near-infrared (NIR) fluorescence imaging. While possessing intrinsic, albeit weak, fluorescence that can be enhanced under specific conditions, its primary application lies in its role as a chromophore for a class of engineered fluorescent proteins (FPs). These FPs, derived from bacterial phytochromes (BphPs) and phycobiliproteins, are largely non-fluorescent in their apo-form and require the binding of biliverdin to become brightly fluorescent in the NIR spectrum. This unique characteristic allows for targeted and inducible fluorescence imaging in various biological systems, from single cells to whole organisms.

The use of biliverdin-dependent fluorescent proteins offers several advantages for in vivo imaging, including deep tissue penetration and reduced autofluorescence in the NIR window (650-900 nm)[1][2]. This technology has paved the way for advanced applications in tracking cell populations, monitoring gene expression, and developing novel biosensors[3][4]. This document provides detailed application notes and experimental protocols for the use of Biliverdin hydrochloride in fluorescence imaging.

Principle of Biliverdin-Mediated Fluorescence

Biliverdin is an intermediate product of heme catabolism, a process ubiquitous in mammalian cells[5][6]. This endogenous availability, although often insufficient for maximal fluorescence, provides a baseline level of the chromophore[7]. The core principle of this imaging modality involves the introduction of a genetically encoded apo-fluorescent protein (e.g., iRFP, smURFP) into the system of interest. Upon binding with biliverdin, the apoprotein undergoes a conformational change, leading to the activation of its fluorescence. The fluorescence intensity can be further enhanced by the supplementation of exogenous Biliverdin hydrochloride.

Quantitative Data of Biliverdin-Binding Fluorescent Proteins

The following table summarizes the key quantitative photophysical properties of commonly used biliverdin-binding fluorescent proteins.

Fluorescent Protein	Excitation Max (nm)	Emission Max (nm)	Extinction Coefficient (M⁻¹cm⁻¹)	Quantum Yield	Molecular Weight (kDa)	Reference
iRFP713	690	713	105,000	0.06	34.6	[1]
iRFP670	640	670	N/A	N/A	N/A	[1][8]
iRFP682	N/A	682	N/A	N/A	N/A	[1][9]
iRFP702	N/A	702	N/A	N/A	N/A	[1][9]
iRFP720	N/A	720	N/A	N/A	N/A	[1][9]
smURFP	642	670	180,000	0.18	Dimer	[3][10]
IFP1.4	684	708	N/A	N/A	N/A	[1][7]
Wi-Phy	701	719	N/A	N/A	N/A	[1][9]

Experimental Protocols

Protocol 1: Preparation of Biliverdin Hydrochloride Stock Solution

This protocol details the preparation of a stock solution of Biliverdin hydrochloride for use in cell culture and in vivo studies.

Materials:

• Biliverdin hydrochloride (e.g., Sigma-Aldrich, Cayman Chemical)[11]

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Phosphate-buffered saline (PBS), pH 7.2

• Inert gas (e.g., argon or nitrogen)

• Sterile, light-protected microcentrifuge tubes

Procedure:

• Dissolution in Organic Solvent:

  • In a sterile, light-protected tube, dissolve Biliverdin hydrochloride in DMSO to a final concentration of 20-25 mM[11]. Purge the solvent with an inert gas before use to minimize oxidation.

  • Vortex thoroughly until the solid is completely dissolved. The solution should be a dark green color.

• Storage of Stock Solution:

  • Aliquot the stock solution into smaller, single-use volumes in light-protected microcentrifuge tubes.

  • Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months[5]. Avoid repeated freeze-thaw cycles[5].

  • Note: Biliverdin is sensitive to light and oxidation. Protect solutions from light and air exposure. A color change from green to brown may indicate degradation.

• Preparation of Working Solution for Aqueous Buffers (if needed):

  • For applications requiring an aqueous solution, first dissolve Biliverdin hydrochloride in a small amount of DMSO or dimethylformamide (DMF)[11].

  • Then, dilute with the aqueous buffer of choice (e.g., PBS, pH 7.2) to the desired final concentration. The solubility in a 1:1 DMF:PBS solution is approximately 0.5 mg/ml[11].

  • It is recommended not to store the aqueous solution for more than one day[11].

Preparation of Biliverdin hydrochloride stock solution workflow.

Protocol 2: In Vitro Fluorescence Imaging in Mammalian Cells

This protocol describes the application of Biliverdin hydrochloride to cultured mammalian cells expressing a biliverdin-binding fluorescent protein for fluorescence microscopy.

Materials:

• Mammalian cells cultured on coverslips or in imaging dishes

• Cells transiently or stably expressing a biliverdin-binding fluorescent protein (e.g., iRFP, smURFP)

• Complete cell culture medium

• Biliverdin hydrochloride stock solution (25 mM in DMSO)

• Fluorescence microscope with appropriate filter sets for NIR imaging

Procedure:

• Cell Seeding and Transfection (if applicable):

  • Seed cells at an appropriate density on the imaging substrate.

  • If using transient expression, transfect the cells with the plasmid encoding the biliverdin-binding fluorescent protein and allow for expression for 24-48 hours.

• Addition of Biliverdin Hydrochloride:

  • Prepare a working solution of Biliverdin hydrochloride by diluting the 25 mM stock solution 1:1000 in complete cell culture medium to a final concentration of 25 µM[11]. For smURFP, a final concentration of 1-5 µM of biliverdin dimethyl ester (a more membrane-permeant version) or 25 µM of biliverdin can be used[10].

  • Aspirate the old medium from the cells and replace it with the biliverdin-containing medium.

• Incubation:

  • Incubate the cells with the biliverdin-containing medium for a minimum of 3 hours. An overnight incubation (approximately 24 hours) is recommended for maximal fluorescence intensity, as this allows for increased protein accumulation and stability[10].

• Imaging:

  • Before imaging, remove the biliverdin-containing medium and replace it with fresh, pre-warmed imaging medium (e.g., phenol (B47542) red-free medium) to reduce background fluorescence.

  • Image the cells using a fluorescence microscope equipped with appropriate excitation and emission filters for the specific fluorescent protein being used (see data table above). For far-red fluorophores, a CCD camera or confocal imaging system is required as the fluorescence is not visible to the human eye[12].

Workflow for in vitro fluorescence imaging with Biliverdin.

Protocol 3: In Vivo Fluorescence Imaging in Mice

This protocol provides a general guideline for in vivo fluorescence imaging in mice using biliverdin-dependent fluorescent proteins.

Materials:

• Mice expressing a biliverdin-binding fluorescent protein in the tissue of interest (e.g., transgenic mice or mice with xenografted tumors expressing the FP)[7]

• Biliverdin hydrochloride stock solution

• Sterile saline for injection

• In vivo imaging system (e.g., IVIS Spectrum) with appropriate filters[7]

• Anesthesia (e.g., isoflurane)

Procedure:

• Animal Preparation:

  • Anesthetize the mouse using a suitable anesthetic agent.

  • If necessary, remove fur from the imaging area to reduce light scattering and absorption.

• Administration of Biliverdin Hydrochloride (Optional but Recommended for Enhanced Signal):

  • While some iRFPs can utilize endogenous biliverdin, signal intensity is often enhanced with exogenous administration[7][8].

  • Prepare an injectable solution of Biliverdin hydrochloride.

  • One hour before imaging, administer 250 nmoles of biliverdin via intravenous (IV) injection[11].

• Imaging:

  • Place the anesthetized mouse in the in vivo imaging system.

  • Acquire fluorescence images using the appropriate excitation and emission filter sets for the specific fluorescent protein. For example, for iRFP, an excitation of 690 nm and an emission of 713 nm can be used[7].

  • Acquire a brightfield or photographic image for anatomical reference.

• Post-Imaging:

  • Allow the mouse to recover from anesthesia in a warm, clean cage.

  • For longitudinal studies, repeat the imaging procedure at desired time points.

Workflow for in vivo fluorescence imaging with Biliverdin.

Troubleshooting

Problem	Possible Cause	Suggested Solution
No or weak fluorescence signal	- Insufficient expression of the fluorescent protein.- Inadequate concentration or incubation time with biliverdin.- Degradation of Biliverdin hydrochloride stock solution.- Incorrect imaging settings.	- Verify protein expression via Western blot or other methods.- Increase biliverdin concentration or incubation time.- Prepare fresh Biliverdin hydrochloride stock solution.- Ensure correct excitation and emission filters are used for the specific fluorescent protein[12].
High background fluorescence	- Autofluorescence from cells or tissue.- Excess unbound biliverdin in the imaging medium.	- Include an unstained control to assess autofluorescence levels.- Thoroughly wash cells with fresh imaging medium before imaging.- Use phenol red-free medium for imaging.
Phototoxicity or cell stress	- High concentrations of Biliverdin hydrochloride or DMSO.- Excessive light exposure during imaging.	- Perform a dose-response curve to determine the optimal, non-toxic concentration of biliverdin.- Minimize light exposure time and intensity during image acquisition.

Conclusion

Biliverdin hydrochloride, in conjunction with engineered near-infrared fluorescent proteins, provides a powerful tool for non-invasive, deep-tissue fluorescence imaging. The protocols and data presented here offer a comprehensive guide for researchers, scientists, and drug development professionals to effectively utilize this technology in their studies. By understanding the principles of biliverdin-mediated fluorescence and following standardized protocols, reproducible and high-quality imaging data can be obtained for a wide range of biological applications.

References

• 1. Near-infrared fluorescent proteins for multicolor in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vivo Fluorescence Reflectance Imaging with Subcutaneous Mouse Tumor Models | Springer Nature Experiments [experiments.springernature.com]
• 3. portlandpress.com [portlandpress.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Biliverdin Hydrochloride - Echelon Biosciences [echelon-inc.com]
• 7. In Vivo image Analysis Using iRFP Transgenic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biliverdin Reductase-A Deficiency Brighten and Sensitize Biliverdin-binding Chromoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. einsteinmed.edu [einsteinmed.edu]
• 10. SmURFP - Wikipedia [en.wikipedia.org]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. biotium.com [biotium.com]

Technical Notes & Optimization

Biliverdin hydrochloride solubility issues in aqueous buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges with biliverdin (B22007) hydrochloride solubility in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: Why is my biliverdin hydrochloride not dissolving in my aqueous buffer (e.g., PBS)?

A1: Biliverdin hydrochloride has limited solubility in aqueous buffers.[1] Direct dissolution in buffers like PBS often results in poor solubility or precipitation. For improved solubility, it is recommended to first dissolve the compound in an organic solvent such as DMSO or DMF and then dilute it with the aqueous buffer of your choice.[1]

Q2: What is the recommended solvent for preparing a stock solution of biliverdin hydrochloride?

A2: Dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF) are the recommended organic solvents for preparing stock solutions of biliverdin hydrochloride, with a solubility of approximately 20 mg/mL.[1][2][3]

Q3: How can I prepare a working solution of biliverdin hydrochloride in an aqueous buffer?

A3: To achieve the best results, first dissolve the biliverdin hydrochloride in DMF and then dilute it with your chosen aqueous buffer. For instance, a 1:1 solution of DMF and PBS (pH 7.2) can yield a solubility of approximately 0.5 mg/mL.[1][2][3] Some sources also suggest that biliverdin hydrochloride is soluble in basic aqueous solutions with a pH greater than 9 for initial dissolution, which can then be maintained at a pH down to 7.[4]

Q4: My biliverdin hydrochloride solution has changed color from green to brown. What does this indicate?

A4: A color change from green to brown suggests that the biliverdin hydrochloride has undergone oxidation. This compound is susceptible to oxidation when exposed to oxygen, leading to degradation. To minimize this, it is advisable to purge the solvent with an inert gas like argon or nitrogen before preparing the solution.

Q5: How should I store my biliverdin hydrochloride solutions to ensure stability?

A5: Biliverdin hydrochloride is sensitive to light and air. Stock solutions in DMSO or DMF should be aliquoted and stored at -20°C or -80°C under an inert gas (argon or nitrogen) and protected from light by using amber vials or wrapping them in foil. Under these conditions, solutions can be stable for up to a month at -20°C and up to six months at -80°C.[5] It is recommended to avoid repeated freeze-thaw cycles. Aqueous solutions are less stable and it is not recommended to store them for more than one day.[1]

Troubleshooting Guide

Issue: Precipitate forms after diluting the organic stock solution with an aqueous buffer.

Possible Cause	Troubleshooting Step
Concentration is too high for the final aqueous solution.	Decrease the final concentration of biliverdin hydrochloride in the aqueous buffer. The solubility is significantly lower in aqueous solutions compared to organic solvents.
Inadequate mixing during dilution.	Add the organic stock solution to the aqueous buffer dropwise while vortexing or stirring continuously to ensure rapid and uniform mixing.
pH of the final solution is not optimal.	Ensure the pH of the final aqueous solution is compatible. For some applications, initial dissolution in a basic solution (pH > 9) may be beneficial.[4]
Temperature of the buffer.	While not extensively documented, temperature can affect solubility. Ensure your buffer is at room temperature unless your protocol specifies otherwise.

Issue: The solid biliverdin hydrochloride is not dissolving in the organic solvent.

Possible Cause	Troubleshooting Step
Insufficient solvent volume.	Increase the volume of the organic solvent to ensure you are below the solubility limit of approximately 20 mg/mL.
Compound requires assistance to dissolve.	Gentle warming and sonication may aid in the dissolution of biliverdin hydrochloride in DMSO.[5]

Quantitative Data Summary

Parameter	Value	Solvent/Buffer
Solubility	~20 mg/mL	DMSO
Solubility	~20 mg/mL	DMF
Solubility	~0.5 mg/mL	1:1 DMF:PBS (pH 7.2)
Storage (Solid)	≥ 4 years	-20°C
Storage (Solution)	Up to 1 month	-20°C (in DMSO, protected from light and air)
Storage (Solution)	Up to 6 months	-80°C (in DMSO, protected from light and air)
Storage (Aqueous Solution)	Not recommended for more than 1 day	N/A

Experimental Protocols

Protocol for Preparing a Biliverdin Hydrochloride Working Solution in Aqueous Buffer

Materials:

• Biliverdin hydrochloride (solid)

• Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF), purged with an inert gas

• Aqueous buffer of choice (e.g., PBS, pH 7.2)

• Inert gas (Argon or Nitrogen)

• Amber vials or vials wrapped in aluminum foil

Procedure:

• Prepare the Stock Solution:

  • Allow the solid biliverdin hydrochloride to equilibrate to room temperature before opening the vial.

  • Weigh the desired amount of biliverdin hydrochloride in a sterile conical tube.

  • Add the appropriate volume of inert gas-purged DMSO or DMF to achieve a concentration of up to 20 mg/mL.

  • Vortex or sonicate briefly until the solid is completely dissolved, resulting in a clear green solution.

• Prepare the Working Solution:

  • While vortexing or stirring the aqueous buffer, add the biliverdin hydrochloride stock solution dropwise to achieve the desired final concentration.

  • Note: The final concentration in the aqueous buffer will be significantly lower than the stock solution concentration. For a 1:1 DMF:PBS solution, the solubility is approximately 0.5 mg/mL.[1]

• Storage and Handling:

  • Use the freshly prepared aqueous working solution immediately for your experiments.

  • If storage of the stock solution is necessary, aliquot it into amber vials, flush with an inert gas, and store at -20°C or -80°C.

  • Avoid repeated freeze-thaw cycles of the stock solution.

Visualizations

Caption: Troubleshooting workflow for biliverdin hydrochloride solubility.

Caption: Simplified heme catabolism pathway showing the production of biliverdin.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Biliverdin (hydrochloride) | CAS 856699-18-8 | Cayman Chemical | Biomol.com [biomol.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Biliverdin Hydrochloride - Echelon Biosciences [echelon-inc.com]
• 5. medchemexpress.com [medchemexpress.com]

stability of Biliverdin hydrochloride in DMSO at -20°C

This technical support center provides troubleshooting guides and frequently asked questions concerning the stability of Biliverdin hydrochloride in Dimethyl Sulfoxide (DMSO) when stored at -20°C. This resource is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for Biliverdin hydrochloride dissolved in DMSO?

For short-term to mid-term storage, a temperature of -20°C is recommended. For longer-term storage, -80°C is preferable.[1][2]

Q2: How long can I store Biliverdin hydrochloride in DMSO at -20°C?

When stored properly at -20°C, a solution of Biliverdin hydrochloride in DMSO is typically stable for up to one month.[2] Some sources indicate stability for several days at 4°C and up to six months when stored at -80°C.[1][2]

Q3: What are the critical factors for maintaining the stability of Biliverdin hydrochloride in DMSO?

Several factors are crucial for maintaining stability:

• Protection from Light: Biliverdin is photosensitive and can degrade upon exposure to visible or UV light. Solutions should always be stored in amber vials or containers wrapped in foil.[1][3]

• Exclusion of Air/Oxygen: The compound is susceptible to oxidation.[1] It is best practice to purge the vial with an inert gas like argon or nitrogen before sealing.

• Proper Aliquoting: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes immediately after preparation.[1]

• Solvent Quality: Use of newly opened, anhydrous DMSO is recommended as the presence of water can impact solubility and potentially stability.[2]

Q4: Are there visible signs of Biliverdin hydrochloride degradation in a DMSO solution?

Yes. A noticeable color change from green to brown is an indicator of slow degradation, likely due to oxidation.[1] If you observe this color change, the solution's integrity may be compromised, and it is advisable to use a freshly prepared solution.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and handling of Biliverdin hydrochloride in DMSO.

Issue 1: Precipitate observed in the solution after thawing.

• Possible Cause 1: Incomplete initial dissolution.

  • Troubleshooting Step: Ensure the compound was fully dissolved initially. Gentle warming and vortexing or sonication may be required. For dissolving, a concentration of approximately 20 mg/mL in DMSO is achievable.[4]

• Possible Cause 2: Exceeded solubility limit upon freezing.

  • Troubleshooting Step: Try to gently warm the vial to room temperature and vortex to redissolve the precipitate. If it does not redissolve, the solution may be supersaturated. Consider preparing a new, less concentrated stock solution.

Issue 2: Reduced or inconsistent experimental results.

• Possible Cause 1: Degradation of the compound.

  • Troubleshooting Step: Check for any color change from green to brown.[1] If degradation is suspected, prepare a fresh stock solution from solid material. Refer to the storage stability data below.

• Possible Cause 2: Multiple freeze-thaw cycles.

  • Troubleshooting Step: Discard the current stock and prepare a new one, ensuring it is aliquoted into single-use vials to avoid repeated freezing and thawing.[1]

Stability Data Summary

Storage Temperature	Solvent	Recommended Duration	Key Considerations
4°C	DMSO	Several days	Protect from light and air.[1]
-20°C	DMSO	Up to 1 month	Protect from light and air; aliquot to avoid freeze-thaw cycles.[1][2]
-80°C	DMSO	Up to 6 months	Protect from light and air; aliquot to avoid freeze-thaw cycles.[1][2]
Room Temperature	Aqueous	Not recommended	Aqueous solutions are not recommended for storage for more than one day.[4]

Experimental Protocols

Protocol for Preparation of Biliverdin Hydrochloride Stock Solution in DMSO

• Preparation: Allow the vial of solid Biliverdin hydrochloride and the sealed bottle of anhydrous DMSO to equilibrate to room temperature before opening to prevent moisture condensation.

• Dissolution: Under subdued light, add the appropriate volume of anhydrous DMSO to the vial of Biliverdin hydrochloride to achieve the desired concentration (e.g., 10-50 mM).

• Mixing: Vortex or sonicate the solution until the compound is completely dissolved. Gentle warming can aid dissolution.[2]

• Inert Gas Purging: Briefly purge the headspace of the vial with a gentle stream of an inert gas (argon or nitrogen) to displace oxygen.

• Aliquoting: Immediately dispense the stock solution into single-use, light-protecting (amber) microcentrifuge tubes or vials.

• Storage: Tightly cap the aliquots and store them at -20°C or -80°C, protected from light.

Visual Workflow

The following diagram illustrates a troubleshooting workflow for assessing the stability and usability of a Biliverdin hydrochloride DMSO solution.

Caption: Troubleshooting workflow for Biliverdin in DMSO.

References

• 1. 胆绿素 盐酸盐 ≥97.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 胆绿素 盐酸盐 ≥97.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Optimizing Biliverdin Hydrochloride for Cell Viability Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Biliverdin (B22007) hydrochloride in cell viability assays.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Biliverdin hydrochloride for cell culture experiments?

A1: Biliverdin hydrochloride is soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) at approximately 20 mg/mL.[1][2] For aqueous solutions, it is sparingly soluble. To achieve maximum solubility in aqueous buffers like PBS, it is recommended to first dissolve the compound in DMF and then dilute it with the aqueous buffer of choice.[1] A 1:1 solution of DMF:PBS (pH 7.2) can achieve a solubility of approximately 0.5 mg/mL.[1]

Q2: What is a typical starting concentration range for Biliverdin hydrochloride in a cell viability assay?

A2: The optimal concentration of Biliverdin hydrochloride is highly dependent on the cell line and the duration of the experiment.[3][4] For initial experiments, a broad range of concentrations is recommended. Based on published data, concentrations can range from the nanomolar to the micromolar scale. For example, in breast cancer cell lines MCF-7 and MDA-MB-468, concentrations from 25 µM to 250 µM have been used.[5][6] In other applications, such as assessing biliverdin reductase activity, a concentration of 10 µM for 1 hour has been found to be optimal in MCT cells.[4]

Q3: How long should I incubate my cells with Biliverdin hydrochloride?

A3: Incubation time is a critical parameter that should be optimized for your specific experimental setup. The effects of Biliverdin hydrochloride on cell viability have been shown to be time-dependent.[3] Common incubation periods in cytotoxicity studies range from 24 to 72 hours.[3][7] For assays measuring specific enzyme activities, shorter incubation times of 1 to 4 hours may be sufficient.[4] A time-course experiment is recommended to determine the optimal incubation period for your cell line and experimental goals.

Q4: Can Biliverdin hydrochloride be toxic to cells?

A4: Yes, Biliverdin hydrochloride can exhibit cytotoxicity, particularly at higher concentrations.[3] Its effect on cell viability is dose-dependent.[3] For instance, in MCF-7 and MDA-MB-468 breast cancer cells, biliverdin inhibited cell viability and induced apoptosis.[3][8] It is crucial to perform a dose-response experiment to determine the non-toxic concentration range for your specific cell line before proceeding with functional assays.

Q5: Are there any special handling precautions for Biliverdin hydrochloride solutions?

A5: Yes, Biliverdin hydrochloride is photosensitive and can degrade upon exposure to visible or UV light. Therefore, solutions should be stored in amber vials or containers wrapped in foil to protect them from light.[9] The compound is also susceptible to oxidation, which can be observed by a color change from green to brown.[9] It is recommended to prepare fresh solutions for each experiment and avoid repeated freeze-thaw cycles.[9] Stock solutions in DMSO can be stored at -20°C or -80°C, protected from light and air.[9][10]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Inconsistent or unexpected results in cell viability assays.	Inhibitor Inactivity or Degradation: Biliverdin hydrochloride solutions may have degraded due to light exposure or oxidation.	Prepare fresh solutions for each experiment. Store stock solutions protected from light and air.[9]
Suboptimal Inhibitor Concentration: The concentration used may be too high, causing cytotoxicity, or too low to elicit a measurable effect.	Perform a dose-response experiment with a wide concentration range to determine the optimal non-toxic concentration for your cell line.[11]
Inappropriate Incubation Time: The duration of exposure to the inhibitor may be too short or too long.	Conduct a time-course experiment (e.g., 24, 48, 72 hours) to identify the optimal incubation period.[11]
Poor solubility of Biliverdin hydrochloride in aqueous media.	Incorrect Solubilization Method: Direct dissolution in aqueous buffers can be difficult due to the compound's low solubility.	First, dissolve Biliverdin hydrochloride in an organic solvent like DMSO or DMF, and then dilute with your aqueous buffer.[1]
High background or interference in colorimetric/fluorescent assays.	Media Components: Phenol (B47542) red and serum in the culture medium can interfere with some assay readouts.[11]	If possible, perform the final steps of the assay in serum-free and/or phenol red-free media. Always include a "media only" background control.[11]
Observed effect is due to cell death rather than a specific mechanism.	Cytotoxicity of the Inhibitor: The concentrations used may be inducing cell death, confounding the interpretation of the results.	Assess cytotoxicity in parallel with your functional assays using methods like MTT, XTT, or Annexin V/PI staining to distinguish between targeted effects and general toxicity.[3][11]

Quantitative Data Summary

Table 1: IC50 Values of Biliverdin Hydrochloride in Breast Cancer Cell Lines after 24-hour Treatment

Cell Line	IC50 (µM)
MCF-7	247.4[3][5]
MDA-MB-468	168.9[3][5]

Table 2: Recommended Starting Concentrations and Incubation Times for Biliverdin Hydrochloride

Cell Line/Assay Type	Recommended Concentration	Incubation Time	Reference
MCF-7	250 µM (optimum for apoptosis studies)	24 hours	[3][5]
MDA-MB-468	170 µM (optimum for apoptosis studies)	24 hours	[3][5]
MCT Cells (BVR Activity Assay)	10 µM (optimal)	1 hour	[4]
Human Vascular Endothelial Cells (Antioxidant Assay)	0.5 - 100 nM	30 minutes	[12]

Experimental Protocols

MTT Cell Viability Assay

This protocol is adapted from standard procedures to assess cell viability based on the metabolic activity of cells.[3][13]

Materials:

• Biliverdin hydrochloride

• Cells of interest

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

Procedure:

• Cell Seeding: Seed cells at a density of 5,000-10,000 cells/well in a 96-well plate and incubate overnight to allow for attachment.

• Treatment: The next day, treat the cells with various concentrations of Biliverdin hydrochloride. Include a vehicle control (e.g., DMSO) and a no-treatment control.[3]

• Incubation: Incubate the plates for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.[3]

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.[3]

• Solubilization: Carefully remove the culture medium and add 200 µL of DMSO to each well to dissolve the formazan crystals.[3]

• Measurement: Incubate the plates in the dark for 10 minutes and then measure the absorbance at 570 nm using a microplate reader.[3]

Annexin V/Propidium Iodide (PI) Apoptosis Assay

This protocol is used to differentiate between viable, early apoptotic, and late apoptotic/necrotic cells.[3]

Materials:

• Biliverdin hydrochloride

• Cells of interest

• 6-well plates

• Annexin V-FITC/PI apoptosis detection kit

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed 2 x 10^5 cells per well in 6-well plates and treat with the desired concentrations of Biliverdin hydrochloride for the chosen duration.

• Cell Harvesting: Following treatment, wash the cells twice with ice-cold PBS.

• Staining: Resuspend the cells in 500 µL of binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI (50 µg/mL).[3]

• Incubation: Incubate the cells for 10 minutes at room temperature in the dark.[3]

• Analysis: Analyze the stained cells by flow cytometry to quantify the percentage of live, early apoptotic, and late apoptotic/necrotic cells.[3]

Visualizations

Caption: Workflow for determining the optimal concentration of Biliverdin hydrochloride.

Caption: Simplified pathway of heme catabolism to bilirubin.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Biliverdin (hydrochloride) | CAS 856699-18-8 | Cayman Chemical | Biomol.com [biomol.com]
• 3. Induction of cell apoptosis by biliverdin reductase inhibitor in MCF-7 and MDA-MB-468 breast cancer cell lines: Experimental and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Novel Fluorescence-Based Assay for the Measurement of Biliverdin Reductase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. researchgate.net [researchgate.net]
• 7. d-nb.info [d-nb.info]
• 8. Induction of cell apoptosis by biliverdin reductase inhibitor in MCF-7 and MDA-MB-468 breast cancer cell lines: Experimental and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 胆绿素 盐酸盐 ≥97.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. benchchem.com [benchchem.com]
• 12. Bilirubin is an Endogenous Antioxidant in Human Vascular Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

common pitfalls in handling Biliverdin hydrochloride

Welcome to the technical support center for Biliverdin (B22007) hydrochloride. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the handling and experimental use of Biliverdin hydrochloride.

Frequently Asked Questions (FAQs)

Q1: My Biliverdin hydrochloride powder won't dissolve in my aqueous buffer (e.g., PBS). What should I do?

A1: Biliverdin hydrochloride has very poor solubility in neutral aqueous buffers.[1] To achieve dissolution, it is recommended to first dissolve the powder in an organic solvent like DMSO or DMF to create a stock solution.[1] This stock solution can then be diluted into your aqueous buffer. For maximal solubility in aqueous buffers, some protocols suggest first dissolving in DMF and then diluting with the aqueous buffer of choice.[1] Alternatively, for direct dissolution in aqueous solutions, the pH needs to be basic (pH > 9) for initial dissolution.[2] Once dissolved, it will remain in solution down to pH 7.[2]

Q2: My green Biliverdin hydrochloride solution has turned brown. What does this mean?

A2: A color change from green to brown indicates the degradation of Biliverdin hydrochloride, likely due to oxidation. This can happen upon exposure to oxygen. To prevent this, it is recommended to purge the solvent with an inert gas (like argon or nitrogen) before dissolving the powder and to store solutions under an inert atmosphere.[1]

Q3: After preparing my Biliverdin hydrochloride solution, I see a decrease in its absorbance or fluorescence signal over a short period. Why is this happening?

A3: Biliverdin is photosensitive and can undergo photodegradation when exposed to visible or UV light. This will lead to a decrease in its characteristic absorbance and can affect experimental results. Always protect your solutions from light by using amber vials or by wrapping your containers in foil. Experiments should be conducted in dim light whenever possible.[3]

Q4: Can I store my prepared Biliverdin hydrochloride solution? If so, for how long and at what temperature?

A4: The stability of Biliverdin hydrochloride in solution depends on the solvent and storage conditions. Aqueous solutions are not recommended for storage for more than one day.[1] For stock solutions prepared in DMSO, aliquots can be stored at –20°C for up to one month or at -80°C for up to six months.[4] It is crucial to avoid repeated freeze-thaw cycles.

Q5: I am observing unexpected or inconsistent results in my cell-based assay with Biliverdin hydrochloride. What could be the cause?

A5: Inconsistent results can arise from several factors:

• Degradation: As mentioned, oxidation and photodegradation can alter the concentration and activity of your biliverdin solution.

• Solvent Effects: The organic solvent used to dissolve the Biliverdin hydrochloride (e.g., DMSO) can have its own effects on cells. Ensure you are using a final solvent concentration that is non-toxic to your cells and include a vehicle control in your experiments.

• Interaction with Media Components: Components in your cell culture media could potentially interact with Biliverdin hydrochloride.

• Conversion to Bilirubin (B190676): In biological systems, biliverdin is rapidly converted to bilirubin by the enzyme biliverdin reductase.[4] This is an important consideration as the observed biological effects may be due to bilirubin rather than biliverdin itself.

Troubleshooting Guides

Issue 1: Precipitation upon Dilution of Stock Solution

Symptom	Possible Cause	Troubleshooting Step
A precipitate forms immediately after diluting the DMSO/DMF stock solution into an aqueous buffer.	The final concentration in the aqueous buffer is above the solubility limit.	1. Increase the proportion of the organic solvent in the final solution if your experiment allows. 2. Decrease the final concentration of Biliverdin hydrochloride. 3. Ensure the pH of the aqueous buffer is at or above 7.

Issue 2: High Variability Between Experimental Replicates

Symptom	Possible Cause	Troubleshooting Step
Significant differences in measurements between identical experimental setups.	1. Inconsistent light exposure between samples. 2. Degradation of the stock solution over the course of the experiment. 3. Inaccurate pipetting of the viscous stock solution.	1. Protect all samples from light consistently. 2. Prepare fresh dilutions for each experiment from a properly stored stock aliquot. 3. Use positive displacement pipettes or reverse pipetting for viscous solutions like DMSO stocks.

Quantitative Data Summary

Table 1: Solubility of Biliverdin Hydrochloride

Solvent	Approximate Solubility	Reference
DMSO	~20 mg/mL	[1][5]
DMF	~20 mg/mL	[1][5]
1:1 DMF:PBS (pH 7.2)	~0.5 mg/mL	[1][5]
Basic Aqueous Solution (pH > 9)	Soluble	[2]
Methanol (slightly basic)	Soluble	[2]
Ethanol (slightly basic)	Soluble	[2]

Table 2: Stability of Biliverdin Hydrochloride Solutions

Solvent	Storage Temperature	Stability	Reference
Aqueous Buffer	Room Temperature	Not recommended for more than one day	[1]
DMSO	4°C	Several days
DMSO	-20°C	Up to 1 month	[4]
DMSO	-80°C	Up to 6 months	[4]

Experimental Protocols

Protocol 1: Preparation of a Biliverdin Hydrochloride Stock Solution

Objective: To prepare a stable, concentrated stock solution of Biliverdin hydrochloride.

Materials:

• Biliverdin hydrochloride powder

• Anhydrous DMSO or DMF

• Inert gas (Argon or Nitrogen)

• Microcentrifuge tubes or amber glass vials

• Pipettes and sterile tips

Methodology:

• Bring the vial of Biliverdin hydrochloride powder to room temperature before opening.

• Weigh the desired amount of powder in a suitable container.

• Purge the DMSO or DMF solvent with an inert gas for at least 15 minutes to remove dissolved oxygen.

• Add the purged solvent to the Biliverdin hydrochloride powder to achieve the desired concentration (e.g., 20 mg/mL).

• Vortex briefly to dissolve the powder completely. The solution should be a clear, dark green.

• Aliquot the stock solution into small, single-use volumes in amber microcentrifuge tubes or vials wrapped in foil.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell Culture

Objective: To prepare a diluted working solution of Biliverdin hydrochloride for use in cell-based assays.

Materials:

• Biliverdin hydrochloride stock solution (from Protocol 1)

• Pre-warmed cell culture medium or desired aqueous buffer

• Sterile microcentrifuge tubes

• Pipettes and sterile tips

Methodology:

• Thaw a single aliquot of the Biliverdin hydrochloride stock solution at room temperature, protected from light.

• Perform a serial dilution of the stock solution in your cell culture medium or buffer to achieve the final desired concentration.

• Crucially , add the stock solution to the medium/buffer and mix immediately to avoid precipitation.

• Use the working solution immediately after preparation.

• Prepare a vehicle control with the same final concentration of the solvent (e.g., DMSO) as in your experimental samples.

Visualizations

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Biliverdin Hydrochloride - Echelon Biosciences [echelon-inc.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Biliverdin (hydrochloride) | CAS 856699-18-8 | Cayman Chemical | Biomol.com [biomol.com]

how to avoid oxidation of Biliverdin hydrochloride in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals avoid the oxidation of Biliverdin hydrochloride in solution.

Troubleshooting Guide: Common Issues & Solutions

This guide addresses specific problems you might encounter during the preparation and storage of Biliverdin hydrochloride solutions.

Q1: My freshly prepared Biliverdin solution has a brownish tint instead of being pure green. What went wrong?

A1: A brown color indicates that the Biliverdin has started to oxidize.[1] This is a common issue and can be traced back to several factors during the preparation process.

• Oxygen Exposure: Biliverdin is highly susceptible to oxidation when exposed to atmospheric oxygen.[1] The solvent used to dissolve the compound may contain dissolved oxygen.

• Solvent Purity: Using solvents that are not fresh or of high purity can introduce contaminants that accelerate oxidation.

• Light Exposure: Biliverdin is photosensitive and can degrade when exposed to visible or UV light.[1]

Solution Workflow:

To prevent premature oxidation, follow the "Standard Protocol for Preparing Stable Biliverdin Hydrochloride Stock Solutions" detailed below. Key preventative steps include purging your solvent with an inert gas (like argon or nitrogen) before use and handling the compound and its solutions under subdued light.[1][2]

Q2: My Biliverdin solution, which was initially green, turned brown after a short period of storage. Why did this happen and is the solution still usable?

A2: The solution has degraded due to oxidation during storage.[1] Once the color has shifted to brown, the solution contains oxidation byproducts and should be discarded to ensure the integrity of your experiments. The primary causes of degradation during storage are:

• Improper Storage Temperature: Storing solutions at room temperature or 4°C for extended periods is not recommended.[1]

• Oxygen in Headspace: The air in the vial's headspace above the solution contains oxygen that will cause oxidation over time.

• Light Exposure: Storing vials in a way that exposes them to ambient light will lead to photodegradation.[1]

• Repeated Freeze-Thaw Cycles: This can introduce moisture and air into the solution, accelerating degradation.[1]

Solution:

Always aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.[1] Store these aliquots at -20°C for short-term storage or -80°C for long-term storage under an inert gas atmosphere and protected from light.[1][3][4]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for dissolving Biliverdin hydrochloride?

A1: Biliverdin hydrochloride is readily soluble in organic solvents like DMSO and dimethylformamide (DMF) at concentrations of approximately 20 mg/mL.[2] It is only sparingly soluble in aqueous buffers.[2]

Q2: How can I prepare an aqueous solution of Biliverdin hydrochloride?

A2: Due to its poor solubility in aqueous buffers, you should first dissolve the solid Biliverdin hydrochloride in a minimal amount of pure DMSO or DMF.[2] This stock solution can then be diluted with your aqueous buffer of choice (e.g., PBS, pH 7.2). Note that aqueous solutions are significantly less stable, and it is not recommended to store them for more than one day.[2]

Q3: What are the optimal conditions for storing Biliverdin hydrochloride?

A3: Storage conditions depend on whether it is in solid or solution form.

• Solid Form: The crystalline solid is stable for at least four years when stored at -20°C and protected from light.[2][5]

• Solutions: Stock solutions in DMSO or DMF should be aliquoted and stored under an inert gas (argon or nitrogen) and protected from light.[1]

Q4: How does pH affect the stability of Biliverdin in solution?

A4: Biliverdin is more prone to oxidation in neutral to alkaline conditions.[6] The rate of degradation has been observed to increase as the pH rises from 7 to 8.[6] While initial dissolution in aqueous media can be aided by a basic pH (>9), once dissolved, maintaining a pH closer to neutral (around 7) is common for experimental use, though stability remains a concern.[7]

Quantitative Data on Stability and Solubility

The following tables summarize key quantitative data for the handling of Biliverdin hydrochloride.

Table 1: Solubility of Biliverdin Hydrochloride

Solvent	Approximate Solubility	Citation(s)
DMSO (Dimethyl sulfoxide)	20 mg/mL	[2]
DMF (Dimethylformamide)	20 mg/mL	[2]
1:1 DMF:PBS (pH 7.2)	0.5 mg/mL	[2]

Table 2: Storage and Stability of Biliverdin Hydrochloride

Form	Storage Temperature	Duration of Stability	Key Conditions	Citation(s)
Solid	-20°C	≥ 4 years	Protect from light	[2][5]
Organic Stock Solution	4°C	Several days	Protect from light, inert gas	[1]
-20°C	Up to 1 month	Protect from light, inert gas	[1][3][4]
-80°C	Up to 6 months	Protect from light, inert gas	[1][3][4]
Aqueous Solution	4°C	≤ 1 day	Not recommended for storage	[2]

Experimental Protocols

Protocol 1: Standard Method for Preparing a Stable Biliverdin Hydrochloride Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

• Biliverdin hydrochloride (FW: 619.1 g/mol )

• High-purity, anhydrous DMSO

• Inert gas (Argon or Nitrogen) with tubing

• Amber glass vial or clear vial to be wrapped in foil

• Microcentrifuge tubes for aliquots

Procedure:

• Preparation: Allow the vial of solid Biliverdin hydrochloride to equilibrate to room temperature before opening to prevent moisture condensation.

• Solvent Deoxygenation: Purge the anhydrous DMSO by bubbling a gentle stream of argon or nitrogen gas through the solvent for 10-15 minutes. This removes dissolved oxygen which is a primary cause of oxidation.

• Weighing: Weigh out the desired amount of Biliverdin hydrochloride in a subdued light environment. For 1 mL of a 10 mM solution, you will need 6.19 mg.

• Dissolution: Add the deoxygenated DMSO to the solid Biliverdin hydrochloride. Vortex gently until the solid is completely dissolved. The solution should be a clear, green color.

• Aliquoting: Immediately dispense the stock solution into single-use volumes in microcentrifuge tubes.

• Inert Gas Overlay: Before sealing each aliquot, flush the headspace of the tube with a gentle stream of argon or nitrogen to displace any air.

• Storage: Tightly cap the aliquots, wrap them in foil to protect from light, and store them at -20°C or -80°C.

Visual Guides

Caption: Key environmental factors that lead to the oxidative degradation of Biliverdin.

Caption: Recommended experimental workflow to ensure the stability of Biliverdin solutions.

Caption: A decision tree to guide troubleshooting when solution degradation is suspected.

References

• 1. 胆绿素 盐酸盐 ≥97.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Biliverdin Hydrochloride - Echelon Biosciences [echelon-inc.com]

Technical Support Center: Troubleshooting Biliverdin Hydrochloride Interference in Fluorescence Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering interference from biliverdin (B22007) hydrochloride in fluorescence-based assays. The information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: What is biliverdin hydrochloride and why does it interfere with fluorescence assays?

Biliverdin hydrochloride is the salt of biliverdin, a green tetrapyrrolic bile pigment that is an intermediate in heme catabolism.[1] Its interference in fluorescence assays stems from its inherent spectral properties. Biliverdin has strong absorbance in the near-UV and red regions of the spectrum, which can overlap with the excitation and emission wavelengths of many common fluorophores.[2] This can lead to signal quenching or high background, compromising assay accuracy.

Q2: What are the primary mechanisms of interference caused by biliverdin hydrochloride?

The main interference mechanisms are:

• Spectral Overlap (Bleed-through): Biliverdin has broad absorbance peaks around 376 nm and in the 650-680 nm range.[2][3] If a fluorophore's excitation or emission spectrum overlaps with biliverdin's absorbance spectrum, the latter can absorb the excitation light or the emitted fluorescence, leading to inaccurate readings.

• Fluorescence Quenching: Biliverdin can act as a quencher, reducing the fluorescence intensity of a nearby fluorophore. This can occur through mechanisms like Förster Resonance Energy Transfer (FRET) if there is sufficient spectral overlap between the donor fluorophore's emission and biliverdin's absorption.

• Autofluorescence: Although biliverdin has a low fluorescence quantum yield, it can emit light in the red region of the spectrum (around 650-680 nm) when excited.[3] This intrinsic fluorescence can contribute to high background noise, especially in assays using red-emitting dyes.

Q3: How can I determine if biliverdin hydrochloride is interfering with my assay?

To confirm interference, run the following controls:

• "Biliverdin only" control: Prepare a sample containing biliverdin hydrochloride at the same concentration used in your experiment, but without the fluorescent probe. A significant signal in your detection channel indicates autofluorescence or scatter from biliverdin.

• "Fluorophore only" control: A standard sample with your fluorescent probe without biliverdin to establish a baseline signal.

• Quenching control: A sample containing both your fluorescent probe and biliverdin. A significant decrease in fluorescence compared to the "fluorophore only" control suggests quenching.

Troubleshooting Guide

Issue 1: High Background Fluorescence

Symptoms:

• Wells containing biliverdin, even without the fluorescent probe, show a high signal.

• Low signal-to-noise ratio.

Troubleshooting Steps:

Step	Description	Expected Outcome
1. Run Controls	Prepare "biliverdin only" and "buffer only" controls.	Quantify the contribution of biliverdin to the background signal.
2. Background Subtraction	If the background from biliverdin is consistent, subtract the average signal of the "biliverdin only" wells from all experimental wells.	Reduction in overall signal, but an increase in the specific signal-to-noise ratio.
3. Optimize Filter Sets	If your instrument allows, use narrow bandpass emission filters to specifically detect your fluorophore's emission peak while minimizing the collection of biliverdin's autofluorescence.	Reduced background signal from biliverdin.
4. Switch to a Red-Shifted Fluorophore	Biliverdin's primary absorbance is in the UV and far-red. Using a fluorophore that excites and emits at wavelengths with minimal overlap with biliverdin's absorbance can reduce interference.	Significantly lower background and improved signal specificity.

Issue 2: Decreased Fluorescence Signal (Quenching)

Symptoms:

• The fluorescence signal in the presence of biliverdin is significantly lower than expected.

• The dose-response curve is shifted or has a lower amplitude.

Troubleshooting Steps:

Step	Description	Expected Outcome
1. Perform a Titration	Titrate biliverdin hydrochloride into a constant concentration of your fluorophore to determine the concentration-dependent quenching effect.	Characterize the quenching efficiency of biliverdin.
2. Determine Quenching Mechanism	Perform temperature-dependent fluorescence measurements. An increase in quenching with increasing temperature suggests dynamic (collisional) quenching, while a decrease suggests static quenching (complex formation).	Understanding the quenching mechanism can inform mitigation strategies.
3. Change Fluorophore	Select a fluorophore with an emission spectrum that has minimal overlap with biliverdin's absorption spectrum to reduce the likelihood of FRET-based quenching.	Restoration of the expected fluorescence signal.
4. Spectral Unmixing	If your instrument has spectral capabilities, acquire the full emission spectrum and use software to mathematically separate the contributions of your fluorophore and biliverdin.	Accurate quantification of the true fluorescence signal from your probe.

Data Presentation

Table 1: Spectral Properties of Biliverdin Hydrochloride

Property	Wavelength (nm)	Solvent/Conditions	Reference(s)
Absorbance Maxima (λmax)	~376	Methanol	[2]
~650-680	Methanol	[3]
310, 376, 689	DMF:PBS (1:1)
Fluorescence Emission Maximum (λem)	~670-680	When bound to protein	[3]
Fluorescence Quantum Yield (ΦF)	Low (can be enhanced by UV or protein binding)	Various	[4][5]

Table 2: Troubleshooting Summary for Biliverdin Interference

Issue	Potential Cause	Recommended Solution(s)
High Background	Autofluorescence of biliverdin, light scattering.	Background subtraction, use of narrow bandpass filters, switch to a spectrally distinct fluorophore.
Signal Quenching	Spectral overlap leading to FRET, collisional quenching.	Change to a fluorophore with minimal spectral overlap, perform spectral unmixing, determine quenching mechanism.
Inconsistent Results	Variability in biliverdin concentration or aggregation.	Ensure complete solubilization of biliverdin hydrochloride, use appropriate controls in every experiment.

Experimental Protocols

Protocol 1: Determining Biliverdin Interference

Objective: To quantify the level of interference from biliverdin hydrochloride in a fluorescence assay.

Materials:

• Your standard assay buffer.

• Biliverdin hydrochloride stock solution.

• Your fluorescent probe stock solution.

• Black, clear-bottom microplates suitable for fluorescence measurements.

• Fluorescence microplate reader.

Method:

• Prepare Control Wells:

  • Blank: Assay buffer only.

  • Biliverdin Only: Assay buffer + biliverdin hydrochloride at the experimental concentration.

  • Fluorophore Only: Assay buffer + fluorescent probe at the experimental concentration.

  • Experimental: Assay buffer + fluorescent probe + biliverdin hydrochloride at the experimental concentrations.

• Incubation: Incubate the plate according to your standard assay protocol.

• Fluorescence Measurement: Read the fluorescence intensity on a microplate reader using the excitation and emission wavelengths specific to your fluorophore.

• Data Analysis:

  • Subtract the average fluorescence of the "Blank" wells from all other wells.

  • Compare the signal from the "Biliverdin Only" wells to the "Fluorophore Only" wells to assess the level of autofluorescence.

  • Compare the signal from the "Experimental" wells to the "Fluorophore Only" wells to determine the extent of quenching.

Protocol 2: Spectral Unmixing for a Microplate Reader

Objective: To mathematically separate the fluorescence signal of the probe from the interfering signal of biliverdin.

Materials:

• Samples prepared as in Protocol 1.

• A fluorescence microplate reader with spectral scanning capabilities.

• Software capable of linear unmixing (e.g., instrument software, MATLAB, R).

Method:

• Acquire Reference Spectra:

  • Measure the full emission spectrum of the "Fluorophore Only" control.

  • Measure the full emission spectrum of the "Biliverdin Only" control.

• Acquire Experimental Spectra: Measure the full emission spectrum of your experimental samples containing both the fluorophore and biliverdin.

• Perform Linear Unmixing: Use the software to fit the experimental spectrum as a linear combination of the reference spectra for the fluorophore and biliverdin. The software will calculate the contribution of each component to the total signal.

• Data Analysis: The calculated contribution of the fluorophore represents its true fluorescence signal, corrected for the interference from biliverdin.

Visualizations

Caption: Mechanisms of biliverdin hydrochloride interference in fluorescence assays.

Caption: A decision tree for troubleshooting biliverdin hydrochloride interference.

Caption: The mechanism of FRET-based quenching by biliverdin.

References

• 1. Biliverdin hydrochloride ≥97.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. Biliverdin dimethyl ester [omlc.org]
• 3. Modulation of biliverdin dynamics and spectral properties by Sandercyanin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. UV-trained and metal-enhanced fluorescence of biliverdin and biliverdin nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. UV-trained and metal-enhanced fluorescence of biliverdin and biliverdin nanoparticles - Nanoscale (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Light Sensitivity of Biliverdin Hydrochloride Solutions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with biliverdin (B22007) hydrochloride solutions.

Frequently Asked Questions (FAQs)

Q1: How should I store my biliverdin hydrochloride solutions to minimize degradation?

A1: Biliverdin hydrochloride is known to be sensitive to light and oxidation.[1][2] To ensure the stability of your solutions, it is crucial to:

• Protect from light: Always store solutions in amber vials or wrap containers in aluminum foil to prevent exposure to visible and UV light.[1][2]

• Minimize oxygen exposure: Biliverdin in solution is prone to oxidation, which can be observed as a color change from green to brown.[1][2] It is recommended to purge the solvent with an inert gas like argon or nitrogen before dissolving the biliverdin hydrochloride. Solutions should be stored under an inert atmosphere.

• Control temperature: For short-term storage (several days), 4°C is suitable. For longer-term storage (up to a month), aliquots should be stored at -20°C. For storage up to 6 months, -80°C is recommended.[2][3]

• Avoid freeze-thaw cycles: Repeatedly freezing and thawing solutions can accelerate degradation. It is best practice to prepare single-use aliquots.[1][2]

Q2: My biliverdin hydrochloride solution has changed color from green to brownish. Can I still use it?

A2: A color change from green to brown is an indicator of oxidation.[1][2] Oxidized biliverdin may have altered biological and chemical properties. Therefore, for most applications, it is not recommended to use a solution that has changed color, as it may lead to unreliable and irreproducible experimental results. It is best to prepare a fresh solution.

Q3: What solvents are recommended for dissolving biliverdin hydrochloride?

A3: Biliverdin hydrochloride is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF) at concentrations of approximately 20 mg/mL.[1] It is sparingly soluble in aqueous buffers.[1] When preparing solutions in organic solvents, it is good practice to purge the solvent with an inert gas to minimize oxidation.[1]

Q4: Is biliverdin hydrochloride sensitive to UV light? What about visible light?

A4: Yes, biliverdin is photosensitive and can undergo photodegradation upon exposure to both visible and UV light.[1][2] However, one study using mass spectrometry to analyze biliverdin samples before and after 72 hours of UV irradiation did not detect any new peaks, suggesting that under those specific conditions, degradation was not observed by that method. This may indicate that degradation pathways do not produce ionizable fragments or that the molecule has a degree of stability under certain UV exposure conditions. Nevertheless, as a general precaution, all solutions should be protected from light sources.

Q5: What are the potential degradation products of biliverdin upon light exposure?

A5: The specific photodegradation products of biliverdin are not as extensively characterized as those of bilirubin (B190676). However, it is known that the photooxidation of bilirubin, a closely related molecule, can lead to the formation of biliverdin as an initial product, which is then further degraded.[4] The degradation of bilirubin can produce a complex mixture of dipyrrolic fragments. It is plausible that light exposure on biliverdin could lead to further fragmentation of the tetrapyrrole structure.

Troubleshooting Guide

Problem	Possible Cause	Solution
Inconsistent experimental results between batches of biliverdin hydrochloride solution.	Solution degradation due to improper storage (light exposure, oxidation, freeze-thaw cycles).	Prepare fresh, single-use aliquots from a solid stock. Always store protected from light and under an inert atmosphere at the recommended temperature.
Low or no biological activity observed in an assay.	Degradation of biliverdin hydrochloride.	Confirm the integrity of your solution using UV-Vis spectrophotometry or HPLC. Prepare a fresh solution under inert conditions and protected from light.
Precipitate forms in the solution upon storage.	Poor solubility in the chosen solvent or solvent evaporation.	Ensure the concentration is within the solubility limits for the chosen solvent. Store in tightly sealed containers to prevent solvent evaporation. If using aqueous buffers, be aware of the low solubility.
Unexpected peaks in HPLC analysis.	Presence of degradation products or impurities in the starting material.	Run a baseline HPLC of a freshly prepared solution to identify any initial impurities. Protect the solution from light during the entire experimental procedure, including the HPLC run, by using amber autosampler vials.

Experimental Protocols

Protocol 1: UV-Vis Spectrophotometric Analysis of Biliverdin Hydrochloride Solution Stability

This protocol allows for a quick assessment of the integrity of a biliverdin hydrochloride solution by measuring its absorbance spectrum.

Materials:

• Biliverdin hydrochloride

• DMSO (purged with nitrogen or argon)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Amber vials or tubes wrapped in aluminum foil

Procedure:

• Prepare a stock solution: In a fume hood and under dim light, accurately weigh a small amount of biliverdin hydrochloride and dissolve it in purged DMSO to a known concentration (e.g., 1 mM). Store this stock solution in an amber vial at -20°C.

• Prepare a working solution: Dilute the stock solution in the desired buffer or solvent to a final concentration that gives an absorbance reading in the linear range of the spectrophotometer (typically an absorbance between 0.1 and 1.0). Prepare this solution in an amber vial.

• Measure the initial spectrum: Immediately after preparation, measure the full absorbance spectrum of the working solution from 300 nm to 800 nm. Biliverdin typically exhibits a characteristic spectrum with a major peak in the near-UV region (around 375-380 nm) and another in the red region (around 660-680 nm).

• Expose to light (for stability testing): To test for light sensitivity, expose the working solution to a specific light source (e.g., ambient lab light, a specific wavelength from a light source) for a defined period. Keep a control sample wrapped in foil in the dark at the same temperature.

• Measure the final spectrum: After the exposure period, measure the absorbance spectrum of both the light-exposed and control samples.

• Analyze the data: Compare the spectra. A decrease in the absorbance at the characteristic peaks and/or a change in the spectral shape indicates degradation.

Protocol 2: HPLC Analysis of Biliverdin Hydrochloride Photodegradation

This protocol provides a more quantitative method to assess the stability of biliverdin hydrochloride and detect the formation of degradation products.

Materials:

• HPLC system with a UV-Vis or photodiode array (PDA) detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Biliverdin hydrochloride

• HPLC-grade methanol

• HPLC-grade acetonitrile

• Ammonium (B1175870) acetate (B1210297)

• Amber autosampler vials

Procedure:

• Prepare mobile phase:

  • Mobile Phase A: 10 mM ammonium acetate in water.

  • Mobile Phase B: Acetonitrile or methanol.

  • Filter and degas the mobile phases before use.

• Prepare biliverdin solution: Prepare a solution of biliverdin hydrochloride in DMSO (e.g., 1 mg/mL) in an amber vial.

• Set up the HPLC method:

  • Column: C18 reverse-phase column.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10-20 µL.

  • Detector Wavelength: Monitor at both 375 nm and 670 nm.

  • Gradient: A typical gradient could be:

    • 0-2 min: 20% B

    • 2-15 min: Ramp to 90% B

    • 15-18 min: Hold at 90% B

    • 18-20 min: Return to 20% B

    • 20-25 min: Re-equilibrate at 20% B

• Perform the stability study:

  • Inject a freshly prepared biliverdin solution to obtain a baseline chromatogram (Time 0).

  • Expose the solution to a light source for specific time intervals (e.g., 1, 2, 4, 8, 24 hours). Keep a control sample in the dark.

  • At each time point, inject the light-exposed and dark control samples into the HPLC.

• Data Analysis:

  • Monitor the peak area of the main biliverdin peak over time for both the light-exposed and dark control samples. A decrease in the peak area of the light-exposed sample compared to the dark control indicates photodegradation.

  • Look for the appearance of new peaks in the chromatograms of the light-exposed samples, which would correspond to degradation products.

Visualizations

References

• 1. UV-trained and metal-enhanced fluorescence of biliverdin and biliverdin nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Studies on the isomeric composition of biliverdin and bilirubin by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bilirubin degradation by uncoupled cytochrome P450. Comparison with a chemical oxidation system and characterization of the products by high-performance liquid chromatography/electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

improving the shelf life of Biliverdin hydrochloride stock solutions

This guide provides researchers, scientists, and drug development professionals with essential information for handling and storing Biliverdin hydrochloride stock solutions to ensure their stability and efficacy in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Biliverdin hydrochloride stock solutions?

A1: Biliverdin hydrochloride is readily soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF), with a solubility of approximately 20 mg/mL.[1][2][3][4][5] For applications requiring an aqueous solution, it is recommended to first dissolve the compound in DMF and then dilute it with the aqueous buffer of your choice.[1] Direct dissolution in aqueous buffers is limited, though it is soluble in basic aqueous solutions (pH > 9 for initial dissolution).[6]

Q2: How should I store my Biliverdin hydrochloride stock solution to maximize its shelf life?

A2: To ensure the longevity of your stock solution, it is critical to protect it from light and oxygen.[2] Aliquots of the solution in DMSO or DMF should be stored under an inert gas like argon or nitrogen in amber vials or tubes wrapped in aluminum foil.[2] For short-term storage, a few days at 4°C is acceptable.[2][7] For longer-term storage, it is recommended to store aliquots at -20°C for up to one month or at -80°C for up to six months.[2][7][8] Avoid repeated freeze-thaw cycles.[2][7]

Q3: My Biliverdin hydrochloride solution has changed color from green to brown. What does this indicate?

A3: A color change from green to brown is an indication of degradation, likely due to oxidation.[2] This can occur upon exposure to oxygen. It is crucial to use freshly prepared solutions or those that have been stored properly under inert gas and protected from light to ensure the integrity of your experiments.

Q4: Is Biliverdin hydrochloride sensitive to light?

A4: Yes, Biliverdin hydrochloride is photosensitive and can degrade when exposed to visible or UV light.[2][7] Therefore, all solutions should be prepared and stored in light-protected containers, such as amber vials or tubes covered in foil.[2][7]

Q5: Can I store my Biliverdin hydrochloride solution in an aqueous buffer?

A5: It is not recommended to store aqueous solutions of Biliverdin hydrochloride for more than one day.[1] If your experiment requires an aqueous solution, it is best to prepare it fresh by diluting a stock solution made in an organic solvent like DMF into your aqueous buffer immediately before use.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitate forms when diluting organic stock into aqueous buffer.	The solubility in the final aqueous solution has been exceeded.	- Increase the proportion of the organic solvent in the final solution.- Decrease the final concentration of Biliverdin hydrochloride.- Ensure the pH of the aqueous buffer is suitable (slightly basic may improve solubility).[6]
Inconsistent experimental results.	Degradation of the Biliverdin hydrochloride stock solution.	- Prepare a fresh stock solution.- Review your storage procedures to ensure the solution is protected from light, oxygen, and repeated freeze-thaw cycles.[2][7]- Visually inspect the solution for any color change from green to brown.[2]
Difficulty dissolving the solid compound.	Inappropriate solvent selection.	- Use DMSO or DMF for initial dissolution.[1][2]- For aqueous solutions, dissolve in a basic solution (pH > 9) or first dissolve in DMF before diluting with buffer.[1][6]

Data Presentation

Table 1: Solubility of Biliverdin Hydrochloride

Solvent	Solubility	Reference(s)
DMSO	~20 mg/mL	[1][2][3][4][5]
DMF	~20 mg/mL	[1][2][3][4][5]
1:1 DMF:PBS (pH 7.2)	~0.5 mg/mL	[1][3][4][5]
Basic Aqueous Solution (pH > 9)	Soluble for initial dissolution	[6]
Aqueous Buffers	Sparingly soluble	[1][2]

Table 2: Recommended Storage Conditions for Biliverdin Hydrochloride Solutions

Storage Temperature	Duration	Key Considerations	Reference(s)
4°C	Several days	Protect from light and oxygen.	[2][7]
-20°C	Up to 1 month	Aliquot, protect from light, store under inert gas, avoid freeze-thaw.	[2][7][8]
-80°C	Up to 6 months	Aliquot, protect from light, store under inert gas, avoid freeze-thaw.	[2][7][8]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Biliverdin Hydrochloride Stock Solution in DMSO

• Weighing: Accurately weigh the required amount of solid Biliverdin hydrochloride (Molecular Weight: 619.1 g/mol ) in a fume hood. For 1 mL of a 10 mM solution, you will need 6.191 mg.

• Dissolution: Add the weighed solid to a light-protected vial (e.g., an amber glass vial). Add the appropriate volume of high-purity, anhydrous DMSO.

• Mixing: Gently vortex or sonicate the mixture at room temperature until the solid is completely dissolved. The solution should be a clear green color.

• Inert Gas Purge: Purge the headspace of the vial with an inert gas, such as argon or nitrogen, for 1-2 minutes to displace any oxygen.

• Sealing and Storage: Securely cap the vial and wrap the cap with parafilm to ensure a tight seal. Store the stock solution at -20°C or -80°C for long-term storage.

Visualizations

Caption: Workflow for preparing and storing stable Biliverdin hydrochloride stock solutions.

Caption: Factors leading to the degradation of Biliverdin hydrochloride solutions.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Biliverdin hydrochloride ≥97.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Biliverdin (hydrochloride) | CAS 856699-18-8 | Cayman Chemical | Biomol.com [biomol.com]
• 5. Biliverdin (hydrochloride) | 856699-18-8 [amp.chemicalbook.com]
• 6. Biliverdin Hydrochloride - Echelon Biosciences [echelon-inc.com]
• 7. 胆绿素 盐酸盐 ≥97.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 8. medchemexpress.com [medchemexpress.com]

Technical Support Center: Biliverdin Hydrochloride in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the challenges and best practices for the delivery of Biliverdin (B22007) hydrochloride in animal models.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Biliverdin hydrochloride for in vivo studies?

A1: For aqueous solutions suitable for injection, Biliverdin hydrochloride should first be dissolved in a small volume of 0.2 N NaOH to achieve initial dissolution. The pH should then be carefully adjusted to 7.4 with 1 N HCl.[1] For some applications, dissolving in an organic solvent like DMSO is an option, but for aqueous buffers, a two-step process involving initial dissolution in an organic solvent like DMF followed by dilution in the aqueous buffer of choice is recommended.[2]

Q2: How should I store Biliverdin hydrochloride solutions to ensure stability?

A2: Stock solutions of Biliverdin hydrochloride in DMSO can be stored at -80°C for up to 6 months or at -20°C for up to 1 month in sealed containers, protected from moisture.[3] Aqueous solutions are less stable and it is not recommended to store them for more than one day.[2] Biliverdin is sensitive to light and prone to oxidation, so solutions should be protected from light by using amber vials or wrapping containers in foil and can be stored under an inert gas like argon or nitrogen.[2]

Q3: What is the bioavailability of Biliverdin hydrochloride when administered via different routes?

A3: The bioavailability of biliverdin varies significantly with the route of administration. In rats, intraperitoneal (i.p.) administration has a higher bioavailability than intraduodenal (i.d.) administration. One study reported the bioavailability of biliverdin to be 28.4% following i.p. administration and 0.04% following i.d. administration over 180 minutes.

Q4: What are the common adverse effects of Biliverdin hydrochloride administration in animal models?

A4: While generally considered to have a good safety profile, high doses of biliverdin or its metabolic products can have adverse effects. In neonatal animals with an underdeveloped blood-brain barrier, high levels of bilirubin (B190676) (the metabolite of biliverdin) can be neurotoxic.[4] In adult animals, jaundice can occur with elevated levels of biliverdin and bilirubin, which is a characteristic of liver failure.[4] One study in mice showed that daily intravenous injections of 8 mg/kg biliverdin for 5 days induced depression-like behaviors and impaired memory formation.[1]

Troubleshooting Guide

Problem	Possible Cause	Solution
Precipitation of Biliverdin hydrochloride in aqueous solution.	Incorrect pH during preparation.	Ensure the initial dissolution is in a basic solution (e.g., 0.2 N NaOH) before adjusting the pH to the physiological range (7.3-7.5).[1]
Low solubility in aqueous buffers.	For maximum solubility, first dissolve in an organic solvent like DMF and then dilute with the aqueous buffer.[2]
Inconsistent experimental results.	Degradation of Biliverdin hydrochloride solution.	Prepare fresh solutions for each experiment and protect them from light and air.[2] Avoid repeated freeze-thaw cycles of stock solutions.
Inaccurate dosing.	Carefully calculate the required dose based on the animal's body weight. Use calibrated equipment for administration.
Animal distress or adverse reactions after injection.	High dose or rapid injection rate.	Start with a lower dose and observe for any adverse effects. Administer injections slowly, especially for intravenous routes.
Incorrect injection technique.	Ensure proper training in the chosen administration technique (IV, IP, or oral gavage) to avoid tissue damage or incorrect placement.
Formulation issues (e.g., wrong pH, presence of toxic solvents).	Double-check the pH of the final solution. If using organic solvents, ensure the final concentration is well-tolerated by the animal model.

Quantitative Data Summary

Table 1: Solubility of Biliverdin Hydrochloride

Solvent	Solubility	Reference
DMSO	~20 mg/mL	[5]
Dimethyl formamide (B127407) (DMF)	~20 mg/mL	[5]
1:1 solution of DMF:PBS (pH 7.2)	~0.5 mg/mL	[2]
Basic aqueous solutions (pH > 9)	Soluble	[6]

Table 2: In Vivo Dosage of Biliverdin Hydrochloride in Rodent Models

Animal Model	Dose	Route of Administration	Observed Effect	Reference
Rat	35 mg/kg	Intraperitoneal	Protection against lethal endotoxemia	[7]
Mouse	2 mg/kg and 8 mg/kg	Intravenous (tail vein)	Dose-dependent effects on neurobehavior	[1]
Rat	10 and 50 µM in blood perfusate	Ex vivo liver perfusion	Protection against ischemia/reperfusion injury
Mouse	250 nmole	Intravenous	For in vivo imaging	[8]

Experimental Protocols

Protocol 1: Preparation of Biliverdin Hydrochloride Solution for In Vivo Injection

Materials:

• Biliverdin hydrochloride powder

• 0.2 N Sodium hydroxide (B78521) (NaOH) solution

• 1 N Hydrochloric acid (HCl) solution

• Sterile saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• pH meter or pH strips

• 0.22 µm sterile syringe filter

Procedure:

• Weigh the desired amount of Biliverdin hydrochloride powder in a sterile microcentrifuge tube.

• Add a small volume of 0.2 N NaOH to dissolve the powder completely. Vortex briefly if necessary.

• Carefully adjust the pH of the solution to 7.4 by adding 1 N HCl dropwise while monitoring with a pH meter or pH strips.

• Once the desired pH is reached, add sterile saline to achieve the final desired concentration.

• Sterilize the final solution by passing it through a 0.22 µm sterile syringe filter.

• Protect the solution from light and use it immediately for animal administration.

Protocol 2: Intravenous (IV) Injection in Mice (Tail Vein)

Materials:

• Prepared sterile Biliverdin hydrochloride solution

• Mouse restrainer

• 27-30 gauge needle with a 1 mL syringe

• Heat lamp or warming pad

• 70% ethanol (B145695)

Procedure:

• Warm the mouse's tail using a heat lamp or warming pad to dilate the tail veins, making them more visible and easier to access.

• Place the mouse in a suitable restrainer.

• Swab the tail with 70% ethanol to clean the injection site.

• Hold the tail gently and identify one of the lateral tail veins.

• Insert the needle, bevel up, into the vein at a shallow angle.

• Slowly inject the Biliverdin hydrochloride solution. If swelling occurs at the injection site, the needle is not in the vein; withdraw and try again at a more proximal site.

• After successful injection, withdraw the needle and apply gentle pressure to the injection site with a sterile gauze pad to prevent bleeding.

• Monitor the animal for any adverse reactions.

Protocol 3: Intraperitoneal (IP) Injection in Rats

Materials:

• Prepared sterile Biliverdin hydrochloride solution

• 23-25 gauge needle with an appropriately sized syringe

• 70% ethanol

Procedure:

• Properly restrain the rat, ensuring the abdomen is accessible. For a one-person technique, you can gently scruff the rat and support its lower body. For a two-person technique, one person restrains the animal while the other performs the injection.

• Tilt the rat's head downwards to move the abdominal organs away from the injection site.

• Locate the lower right quadrant of the abdomen to avoid the cecum and bladder.

• Swab the injection site with 70% ethanol.

• Insert the needle at a 10-20 degree angle into the abdominal cavity.

• Gently aspirate to ensure no fluid (e.g., urine or blood) is drawn back, which would indicate incorrect placement.

• Inject the Biliverdin hydrochloride solution slowly.

• Withdraw the needle and return the animal to its cage.

• Monitor the animal for any signs of distress.[9]

Visualizations

References

• 1. Effects of Exogenous Biliverdin Treatment on Neurobehaviors in Mice [jstage.jst.go.jp]
• 2. 胆绿素 盐酸盐 ≥97.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Biochemistry, Biliverdin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Biliverdin (hydrochloride) | CAS 856699-18-8 | Cayman Chemical | Biomol.com [biomol.com]
• 6. Biliverdin Hydrochloride - Echelon Biosciences [echelon-inc.com]
• 7. journals.physiology.org [journals.physiology.org]
• 8. tsienlab.ucsd.edu [tsienlab.ucsd.edu]
• 9. animalcare.ubc.ca [animalcare.ubc.ca]

Reference Data & Comparative Studies

Biliverdin Hydrochloride vs. Bilirubin: A Comparative Analysis of Antioxidant Capacity

For Immediate Release

This guide provides a comprehensive comparison of the antioxidant capacities of biliverdin (B22007) hydrochloride and its metabolic product, bilirubin (B190676). Intended for researchers, scientists, and drug development professionals, this document synthesizes experimental data to offer an objective evaluation of these two bile pigments in the context of oxidative stress modulation.

Executive Summary

Bilirubin, long considered a mere waste product of heme catabolism, is now recognized as a potent endogenous antioxidant.[1] Experimental evidence consistently demonstrates that bilirubin possesses superior antioxidant activity compared to its precursor, biliverdin.[1] This heightened capacity is attributed to structural differences and is amplified in vivo through a metabolic cycle involving the enzyme biliverdin reductase. This guide will delve into the quantitative comparisons, the underlying biochemical pathways, and the experimental methodologies used to ascertain these properties.

Quantitative Comparison of Antioxidant Activity

Experimental studies have quantitatively demonstrated the superior antioxidant and contrasting pro-oxidant activities of bilirubin compared to biliverdin. The following table summarizes key findings from comparative assays.

Parameter Measured	Biliverdin Hydrochloride	Bilirubin	Assay Description
Antioxidant Activity
Inhibition of OH• induced DNA cleavage	Less effective	More effective	Measures the ability to protect DNA from damage by hydroxyl radicals.
Pro-oxidant Activity
DNA Cleavage in the presence of Cu(II)	Less effective	More effective	Measures the pro-oxidant activity where the molecule, in the presence of a transition metal, generates reactive oxygen species that damage DNA.
Rate of H₂O₂ formation	Lower rate	Higher rate	Quantifies the generation of hydrogen peroxide, a marker of pro-oxidant activity.
Rate of •OH formation	Lower rate	Higher rate	Measures the generation of highly reactive hydroxyl radicals, indicating pro-oxidant potential.

The Heme Catabolic Pathway and the Bilirubin-Biliverdin Antioxidant Cycle

The antioxidant efficacy of bilirubin is intricately linked to its metabolic pathway. Heme, released from the breakdown of hemoglobin and other hemoproteins, is catabolized by the enzyme heme oxygenase (HO) into biliverdin, iron, and carbon monoxide. Biliverdin, a green pigment, is then rapidly reduced to bilirubin, a yellow pigment, by the cytosolic enzyme biliverdin reductase (BVR).

A key aspect of bilirubin's potent antioxidant effect is the proposed "bilirubin-biliverdin antioxidant cycle". In this cycle, bilirubin scavenges reactive oxygen species (ROS), becoming oxidized back to biliverdin in the process. BVR then reduces biliverdin back to bilirubin, thus regenerating the potent antioxidant. This enzymatic recycling amplifies the antioxidant capacity of bilirubin, allowing it to combat a significant oxidative load.

Caption: The Heme Catabolism and Bilirubin-Biliverdin Antioxidant Cycle.

Experimental Protocols

The evaluation of antioxidant capacity relies on various in vitro assays. Below are detailed methodologies for key experiments used in comparing biliverdin and bilirubin.

DNA Cleavage Assay (Hydroxyl Radical Scavenging Activity)

This assay assesses the ability of an antioxidant to protect DNA from damage induced by hydroxyl radicals (•OH), which are highly reactive oxygen species.

Principle: Hydroxyl radicals are generated, typically through a Fenton-like reaction (e.g., Fe(II) + H₂O₂). These radicals cause strand breaks in plasmid DNA. In the presence of an antioxidant, the DNA is protected from this damage. The extent of protection is visualized and quantified using agarose (B213101) gel electrophoresis.

Protocol:

• Reaction Mixture Preparation: In a microcentrifuge tube, combine plasmid DNA (e.g., pBR322), a source of hydroxyl radicals (e.g., Fenton's reagent: FeSO₄ and H₂O₂), and the test compound (biliverdin or bilirubin) at various concentrations in a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.4).

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 30 minutes).

• Reaction Termination: Stop the reaction by adding a loading dye containing a chelating agent (e.g., EDTA) to sequester the iron ions.

• Agarose Gel Electrophoresis: Load the samples onto an agarose gel (e.g., 1%) and perform electrophoresis to separate the different forms of plasmid DNA (supercoiled, nicked, and linear).

• Visualization and Quantification: Stain the gel with an intercalating dye (e.g., ethidium (B1194527) bromide) and visualize the DNA bands under UV light. The decrease in the supercoiled form and the increase in the nicked form are indicative of DNA damage. The protective effect of the antioxidant is determined by the preservation of the supercoiled DNA band. Densitometry can be used for quantification.

Generic Antioxidant Capacity Assay Workflow (e.g., DPPH, ABTS)

Spectrophotometric assays are commonly used for rapid screening of antioxidant capacity. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assays are two such examples.

Principle: These assays are based on the ability of an antioxidant to reduce a stable radical. DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to a non-radical form, resulting in a color change to yellow. Similarly, the ABTS radical cation (ABTS•+) is a blue-green chromophore that is reduced by antioxidants, leading to a loss of color. The degree of discoloration is proportional to the antioxidant capacity and is measured spectrophotometrically.

Caption: A generalized workflow for common antioxidant capacity assays.

Conclusion

References

• 1. Prooxidant and antioxidant activities of bilirubin and its metabolic precursor biliverdin: a structure-activity study - PubMed [pubmed.ncbi.nlm.nih.gov]

Biliverdin Hydrochloride: A Comparative Analysis of its Efficacy in Primary Cell Cultures

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Biliverdin (B22007) Hydrochloride's Performance Against Alternative Cytoprotective Agents.

Biliverdin hydrochloride, a key intermediate in heme catabolism, is gaining significant attention for its potent antioxidant, anti-inflammatory, and anti-apoptotic properties. This guide provides a comprehensive comparison of biliverdin hydrochloride's effects in primary cell cultures against other common alternatives, supported by experimental data.

Comparative Efficacy: Biliverdin Hydrochloride vs. Alternatives

The cytoprotective effects of biliverdin hydrochloride have been evaluated against Mesobiliverdin IXα (MBV), N-acetylcysteine (NAC), and its own metabolic product, bilirubin (B190676). The following tables summarize the quantitative data from various studies, offering a comparative overview of their performance in different primary cell culture models.

Anti-inflammatory Effects

Compound	Cell Type	Assay	Concentration	Result
Biliverdin	Primary Macrophages	TNF-α secretion	Not specified	Inhibition of LPS-induced TNF-α
Mesobiliverdin IXα	Weaning Piglets (in vivo)	IL-6 and TNF-α levels in small intestine	0.1% and 0.5% of diet	Reduced levels of inflammatory cytokines[1]
N-acetylcysteine (NAC)	Alveolar Macrophages (from IPF patients)	TNF-α, sTNFR1, sTNFR2, TGF-β1 secretion	10 mM	Significant reduction in spontaneous and LPS-stimulated cytokine production[2][3]

Antioxidant Effects

Compound	Cell Type	Assay	Concentration	Result
Biliverdin	Primary Neurons	Not specified	Not specified	Protects against oxidative stress
Bilirubin	Primary Neurons	Not specified	Not specified	Considered a more potent antioxidant than biliverdin
N-acetylcysteine (NAC)	Porcine Small Intestinal Epithelial Cells (SIEC02)	Gpx and GR activity, ROS and MDA levels	81, 162, 324 µg/mL	Increased Gpx and GR activity; decreased ROS and MDA levels[4]

Anti-apoptotic & Cytoprotective Effects

Compound	Cell Type	Assay	Concentration	Result
Biliverdin	Rat Pancreatic Islets	Islet survival yield	100 µM	35.5% increase in survival[5]
Mesobiliverdin IXα	Rat Pancreatic Islets	Islet survival yield	1 µM	86.7% increase in survival[5]
N-acetylcysteine (NAC)	Human Kidney Proximal Tubule Epithelial Cells (HK-2)	Cell viability (MTS assay)	1 mM	Almost complete inhibition of TGHQ-induced cell death[6]

Signaling Pathways and Mechanisms of Action

Biliverdin and its alternatives exert their effects through various signaling pathways. Understanding these mechanisms is crucial for targeted therapeutic development.

Biliverdin Signaling Pathway

Biliverdin is converted to bilirubin by biliverdin reductase (BVR). Bilirubin is a potent antioxidant. The cytoprotective effects of biliverdin are often attributed to this conversion and the subsequent scavenging of reactive oxygen species (ROS). Furthermore, biliverdin has been shown to modulate inflammatory responses through the PI3K/Akt pathway and by inhibiting Toll-like receptor 4 (TLR4) signaling.

Biliverdin's mechanism of action.

N-acetylcysteine (NAC) Signaling Pathway

NAC primarily acts as a precursor for glutathione (B108866) (GSH) synthesis, a major intracellular antioxidant. It also directly scavenges ROS. By modulating the cellular redox state, NAC can influence inflammatory pathways and protect against apoptosis.

NAC's antioxidant and anti-inflammatory pathways.

Experimental Protocols

Detailed methodologies are essential for reproducing and building upon existing research. Below are representative protocols for key experiments cited in the comparison.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Workflow:

MTT cell viability assay workflow.

Protocol:

• Cell Seeding: Plate primary cells (e.g., hepatocytes, neurons, macrophages) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Expose the cells to various concentrations of Biliverdin hydrochloride or alternative compounds (e.g., MBV, NAC) for a specified duration (e.g., 24-48 hours). Include untreated and vehicle-treated controls.

• MTT Incubation: Remove the treatment media and add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (final concentration typically 0.5 mg/mL) to each well. Incubate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance of each well at 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control.

Apoptosis Assay (Caspase-3 Activity)

This assay quantifies the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

Workflow:

Caspase-3 activity assay workflow.

Protocol:

• Cell Culture and Treatment: Culture primary hepatocytes in collagen-coated plates. Induce apoptosis using a known stimulus (e.g., TNF-α/Actinomycin D). Concurrently, treat cells with Biliverdin hydrochloride or other test compounds.

• Cell Lysis: After the treatment period, wash the cells with PBS and lyse them using a specific lysis buffer to release the cellular contents, including caspases.

• Caspase-3 Activity Measurement: Add a fluorogenic caspase-3 substrate (e.g., Ac-DEVD-AMC) to the cell lysates. Active caspase-3 will cleave the substrate, releasing a fluorescent product.

• Fluorescence Reading: Measure the fluorescence intensity using a fluorometer at the appropriate excitation and emission wavelengths. The fluorescence intensity is directly proportional to the caspase-3 activity.

• Data Analysis: Normalize the caspase-3 activity to the protein concentration of the cell lysate and express the results as a fold change compared to the apoptosis-induced control.

Conclusion

Biliverdin hydrochloride demonstrates significant promise as a cytoprotective agent in primary cell cultures, exhibiting anti-inflammatory, antioxidant, and anti-apoptotic effects. Comparative data suggests that its efficacy can be comparable to or, in some instances, surpassed by alternatives like Mesobiliverdin IXα, which shows higher potency in specific assays. N-acetylcysteine also presents a robust alternative with well-documented antioxidant and anti-inflammatory properties. The choice of agent will ultimately depend on the specific primary cell type, the nature of the cellular stress, and the desired therapeutic outcome. The provided data and protocols offer a foundation for researchers to design and interpret experiments aimed at further validating the therapeutic potential of Biliverdin hydrochloride.

References

• 1. Mesobiliverdin IXα-enriched microalgae feed additive eliminates reliance on antibiotic tylosin to promote intestinal health of weaning piglets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-acetylcysteine inhibits TNF-alpha, sTNFR, and TGF-beta1 release by alveolar macrophages in idiopathic pulmonary fibrosis in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mattioli1885journals.com [mattioli1885journals.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. The Cytoprotective Effect of N-acetyl-L-cysteine against ROS-Induced Cytotoxicity Is Independent of Its Ability to Enhance Glutathione Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Biliverdin Hydrochloride and Other Bile Pigments for Research Applications

This guide provides a detailed comparative analysis of biliverdin (B22007) hydrochloride and other key bile pigments, namely bilirubin (B190676) and urobilin (B239242). It is designed for researchers, scientists, and drug development professionals, offering objective comparisons of their physicochemical properties and biological activities, supported by experimental data and detailed protocols.

Introduction to Bile Pigments

Bile pigments are tetrapyrrolic compounds that originate from the degradation of heme, a component of hemoglobin in red blood cells.[1][2] This catabolic process, primarily occurring in macrophages of the reticuloendothelial system, is crucial for the body's management of iron and the elimination of waste products.[1] The primary bile pigments—biliverdin and its metabolite, bilirubin—are not merely waste products but have been identified as potent endogenous molecules with significant antioxidant, anti-inflammatory, and cytoprotective properties.[2][3] This guide focuses on biliverdin hydrochloride, a more soluble form of biliverdin used in research, and compares its performance and characteristics with bilirubin and the terminal product, urobilin.

The Heme Degradation Pathway

The generation of bile pigments is a sequential enzymatic process. Heme oxygenase (HO-1 and HO-2) initiates the pathway by catabolizing heme into biliverdin, releasing iron and carbon monoxide.[4][5] Biliverdin, a green pigment, is then rapidly converted to the yellow-orange pigment bilirubin by the cytosolic enzyme biliverdin reductase (BVR).[2][6] In the liver, bilirubin undergoes conjugation with glucuronic acid, which increases its water solubility, allowing for its excretion into the bile.[7][8] Intestinal bacteria further metabolize conjugated bilirubin into urobilinogens, which are subsequently oxidized to urobilin and stercobilin, the pigments responsible for the color of urine and feces, respectively.[7][8]

A diagram illustrating the enzymatic conversion of heme to various bile pigments.

Physicochemical Properties

The utility of bile pigments in experimental settings is largely dictated by their physicochemical properties, particularly solubility. Biliverdin hydrochloride offers a significant advantage in this regard, as it is more amenable to dissolution in aqueous buffers compared to the highly lipophilic unconjugated bilirubin.

Property	Biliverdin Hydrochloride	Unconjugated Bilirubin	Urobilin
Molecular Formula	C₃₃H₃₄N₄O₆ · HCl	C₃₃H₃₆N₄O₆	C₃₃H₄₂N₄O₆
Molecular Weight	619.1 g/mol	584.66 g/mol	590.71 g/mol
Appearance	Dark green to blue-green solid	Orange-yellow crystalline powder	Orange-yellow compound
Water Solubility	Sparingly soluble; soluble in basic aqueous solutions (pH > 7)[9]	Practically insoluble (<1 nM at pH 7)[10]	Data limited; reabsorbed from gut and binds to albumin[11][12]
Organic Solubility	Soluble in DMSO and DMF (~20 mg/mL)[13]	Soluble in DMSO, chloroform	Data limited

Comparative Biological Activities

While historically considered metabolic waste, biliverdin and bilirubin are now recognized as having profound biological effects.

Antioxidant Activity

Both biliverdin and bilirubin possess antioxidant properties, but bilirubin is generally considered the more potent of the two.[14] The antioxidant efficacy of bilirubin is dramatically amplified by the "bilirubin-biliverdin cycle." In this cycle, bilirubin scavenges reactive oxygen species (ROS), becoming oxidized to biliverdin. Biliverdin is then immediately reduced back to bilirubin by biliverdin reductase, thus regenerating the antioxidant in an energy-dependent manner.[14][15] This cyclic mechanism allows physiological concentrations of bilirubin to protect against a vast molar excess of oxidants.[15] While biliverdin itself shows antioxidant activity, its primary role in this context is as the substrate for regeneration into the more powerful, lipophilic antioxidant, bilirubin.[15][16]

Pigment	Antioxidant Mechanism	Key Features
Biliverdin	Direct ROS scavenging[2]	Water-soluble, but less potent than bilirubin.[14]
Bilirubin	Direct ROS scavenging; interrupts lipid peroxidation[14][15]	Highly potent lipophilic antioxidant. Efficacy is amplified by the catalytic bilirubin-biliverdin cycle.[15]

Anti-inflammatory Effects

Bile pigments exert significant anti-inflammatory effects through various mechanisms, making them attractive therapeutic candidates for inflammatory diseases.

• Biliverdin : Has been shown to decrease inflammation by downregulating the expression of pro-inflammatory mediators like Toll-like receptor 4 (TLR4) and stimulating the production of the anti-inflammatory cytokine IL-10.[2][17]

• Bilirubin : Exerts anti-inflammatory effects by inhibiting the NF-κB signaling pathway, a central regulator of inflammation.[18] This leads to reduced production of pro-inflammatory cytokines such as TNF-α and IL-6.[18][19] It can also prevent the migration of leukocytes to sites of inflammation by disrupting VCAM-1-dependent signaling.[14][20]

References

• 1. microbenotes.com [microbenotes.com]
• 2. Biochemistry, Biliverdin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Overview of heme degradation pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Two Steps of Heme Degradation [library.med.utah.edu]
• 7. Physiology, Bilirubin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Heme - Wikipedia [en.wikipedia.org]
• 9. Biliverdin Hydrochloride - Echelon Biosciences [echelon-inc.com]
• 10. Bilirubin chemistry, ionization and solubilization by bile salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Urobilin Derived from Bilirubin Bioconversion Binds Albumin and May Interfere with Bilirubin Interacting with Albumin: Implications for Disease Pathology [mdpi.com]
• 12. Urobilin Derived from Bilirubin Bioconversion Binds Albumin and May Interfere with Bilirubin Interacting with Albumin: Implications for Disease Pathology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. biochemia-medica.com [biochemia-medica.com]
• 15. pnas.org [pnas.org]
• 16. Direct Antioxidant Properties of Bilirubin and Biliverdin. Is there a Role for Biliverdin Reductase? - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. The Anti-Inflammatory Role of Bilirubin on “Two-Hit” Sepsis Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Bilirubin acts as an endogenous regulator of inflammation by disrupting adhesion molecule-mediated leukocyte migration - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Assessing Commercial Biliverdin Hydrochloride Purity

For researchers and drug development professionals utilizing Biliverdin (B22007) hydrochloride, ensuring the purity of the commercial product is paramount for accurate and reproducible experimental results. This guide provides a comparative overview of commercially available Biliverdin hydrochloride, details key experimental protocols for purity assessment, and visualizes the critical biological pathways involving this molecule.

Commercial Supplier Purity Comparison

Sourcing high-purity Biliverdin hydrochloride is the first step in rigorous research. While a direct, independent comparative analysis of all commercially available products is not publicly available, a summary of the purity specifications provided by various suppliers offers a baseline for selection. Researchers are encouraged to request lot-specific Certificates of Analysis for detailed quantitative data.

Supplier	Stated Purity/Assay Method
Sigma-Aldrich	≥97.0% (TLC)[1]
Cayman Chemical	>95%[2][3]
Thomas Scientific	≥97.0% (TLC)[4]
Santa Cruz Biotechnology	Information available on lot-specific Certificate of Analysis[5]
MedChemExpress	Information available on lot-specific Certificate of Analysis[6]
Alfa Aesar	Conforms to UV-Vis analysis (per a sample Certificate of Analysis)[7]

Experimental Protocols for Purity Assessment

A multi-pronged approach employing various analytical techniques is essential for a comprehensive assessment of Biliverdin hydrochloride purity. The primary goals are to quantify the main compound and to identify and quantify any impurities, such as isomers or degradation products.

High-Performance Liquid Chromatography coupled with Electrospray Ionization Mass Spectrometry (HPLC/ESI-MS)

This is a powerful technique for separating and identifying Biliverdin and its isomers. A study on a commercial biliverdin sample revealed the presence of the main IXα 5Z,10Z,15Z isomer and a minor geometric isomer, IXα 5Z,10Z,15E.

Experimental Protocol:

• Instrumentation: A standard HPLC system coupled with a single quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., 3.5 µm particle size, 100 x 2.1 mm i.d.).

• Mobile Phase: A linear gradient of acetonitrile (B52724) and water.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL of a 0.05 mg/mL solution of Biliverdin hydrochloride.

• Detection: ESI-MS in both positive and negative ion modes. The ions [BV + H]⁺ (m/z = 583) and [BV − H]⁻ (m/z = 581) are monitored.

• Data Analysis: The presence of two chromatographic peaks for these ions indicates the presence of at least two isomers. The ratio of the peak areas can be used to estimate the relative abundance of the isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is invaluable for the structural elucidation of the primary compound and any impurities.

Experimental Protocol:

• Instrumentation: A high-field NMR spectrometer (e.g., 800 MHz).

• Sample Preparation: Dissolve approximately 5 mg of Biliverdin hydrochloride in 0.7 mL of deuterated methanol (B129727) (CD₃OD) containing 10% D₂O and a small amount of NaOD, or in deuterated acetonitrile (CD₃CN) with 10% D₂O.

• Experiments:

  • 1D ¹H NMR: To observe the overall proton spectrum.

  • 2D gCOSY (Correlation Spectroscopy): To identify proton-proton couplings within the same spin system.

  • 2D gHSQCAD (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • 2D gHMBCAD (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon correlations, which is crucial for assigning the structure of isomers.

  • 1D selective NOE (Nuclear Overhauser Effect): To determine the spatial proximity of protons, which can help differentiate between geometric isomers.

• Data Analysis: Comparison of the observed chemical shifts and coupling constants with known values for Biliverdin IXα and its isomers allows for unambiguous identification.

Thin-Layer Chromatography (TLC)

TLC is a rapid and cost-effective method for a preliminary assessment of purity and for monitoring purification processes.

Experimental Protocol:

• Stationary Phase: Silica gel TLC plates.

• Mobile Phase: A neutral solvent system is recommended to separate biliverdin isomers.

• Sample Application: Spot a dilute solution of Biliverdin hydrochloride onto the TLC plate.

• Development: Place the plate in a developing chamber containing the mobile phase.

• Visualization: The green spots of biliverdin are visible under ambient light.

• Analysis: The presence of multiple spots indicates the presence of impurities. The retention factor (Rf) values can be compared to a reference standard.

UV-Vis Spectroscopy

UV-Vis spectroscopy can be used for a quick purity check based on the characteristic absorption spectrum of Biliverdin.

Experimental Protocol:

• Solvent: Methanol.

• Procedure: Dissolve a small, accurately weighed amount of Biliverdin hydrochloride in methanol and record the absorption spectrum from approximately 300 to 750 nm.

• Analysis: Biliverdin exhibits a sharp absorption peak around 375 nm and a broader band around 650 nm. The presence of extraneous peaks or shifts in the absorption maxima may indicate impurities. The spectrum is sensitive to the presence of acid.

Visualizing the Biological Context

Understanding the biological roles of Biliverdin is crucial for interpreting experimental results. The following diagrams, generated using Graphviz, illustrate the key pathways.

Heme Degradation Pathway

Antioxidant and Anti-inflammatory Signaling of Biliverdin

Experimental Workflow for Purity Assessment

A systematic workflow ensures a thorough and reliable assessment of Biliverdin hydrochloride purity.

References

• 1. 胆绿素 盐酸盐 ≥97.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. Biliverdin (hydrochloride) | CAS 856699-18-8 | Cayman Chemical | Biomol.com [biomol.com]
• 3. caymanchem.com [caymanchem.com]
• 4. thomassci.com [thomassci.com]
• 5. scbt.com [scbt.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. assets.fishersci.com [assets.fishersci.com]

A Comparative Analysis of the Anti-Inflammatory Efficacy of Biliverdin Hydrochloride, Indomethacin, and Dexamethasone

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anti-inflammatory properties of biliverdin (B22007) hydrochloride against the well-established non-steroidal anti-inflammatory drug (NSAID) indomethacin (B1671933) and the corticosteroid dexamethasone (B1670325). This analysis is supported by experimental data on their mechanisms of action and efficacy in preclinical models.

Executive Summary

Biliverdin hydrochloride, a metabolic intermediate of heme catabolism, is emerging as a potent anti-inflammatory agent with a distinct mechanism of action compared to traditional anti-inflammatory drugs. While indomethacin and dexamethasone have long been staples in inflammatory disease management, biliverdin hydrochloride offers a novel therapeutic avenue by modulating specific signaling pathways to resolve inflammation. This guide synthesizes available preclinical data to compare the efficacy and mechanisms of these three compounds.

Mechanisms of Anti-Inflammatory Action

The anti-inflammatory properties of biliverdin hydrochloride, indomethacin, and dexamethasone stem from their unique interactions with cellular signaling pathways.

Biliverdin Hydrochloride: The anti-inflammatory effects of biliverdin are largely mediated through its rapid conversion to bilirubin (B190676) by the enzyme biliverdin reductase (BVR).[1][2] This conversion is a critical step, as bilirubin is a potent antioxidant. The binding of biliverdin to BVR on the cell surface initiates a signaling cascade involving the activation of the Phosphatidylinositol 3-kinase (PI3K)/Akt pathway.[1] This ultimately leads to an increase in the production of the anti-inflammatory cytokine Interleukin-10 (IL-10).[1]

Dexamethasone: This synthetic glucocorticoid acts by binding to the glucocorticoid receptor (GR). The activated GR complex translocates to the nucleus and transrepresses pro-inflammatory transcription factors, most notably Nuclear Factor-kappa B (NF-κB). This leads to a broad suppression of pro-inflammatory genes.[5] Dexamethasone also inhibits phospholipase A2 (PLA2), an enzyme upstream of the arachidonic acid cascade, further reducing the production of inflammatory mediators.[6]

Comparative Efficacy: Preclinical Data

Direct comparative studies of biliverdin hydrochloride, indomethacin, and dexamethasone are limited. However, data from various preclinical models provide insights into their relative efficacy.

In Vivo Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema

The carrageenan-induced paw edema model is a standard assay to evaluate the acute anti-inflammatory effects of compounds.

Compound	Dose	Route of Administration	Time Point	% Inhibition of Edema	Reference
Indomethacin	10 mg/kg	Oral	4 hours	87.3%	[7]
Dexamethasone	1 mg/kg	Subcutaneous	3 hours	86.5%	[8]
Biliverdin HCl	-	-	-	Data Not Available	-

Note: Data for biliverdin hydrochloride in this specific model was not available in the reviewed literature.

In Vitro Anti-Inflammatory Activity: Inhibition of Inflammatory Mediators

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound	Cell Line	Inflammatory Stimulus	Inhibited Mediator	IC50	Reference
Biliverdin	Human Whole Blood	LPS	IL-1β & IL-1Ra	~50% inhibition at 50 µM
Indomethacin	RAW 264.7	LPS	TNF-α	143.7 µM	[3]
Dexamethasone	THP-1	TNF-α	MCP-1	3 nM	[6]
Dexamethasone	THP-1	TNF-α	IL-1β	7 nM	[6]
Dexamethasone	Bovine Glomerular Endothelial Cells	TNF-α	Apoptosis	0.8 nM

In Vivo Efficacy in a Sepsis Model: Cecal Ligation and Puncture (CLP)

The CLP model is a clinically relevant model of polymicrobial sepsis.

Compound	Animal Model	Key Findings	Reference
Bilirubin (from Biliverdin)	"Two-hit" sepsis mouse model	Attenuated the expression of pro-inflammatory cytokines TNF-α, IL-6, and IFN-γ in the lung.	[9]
Indomethacin	Rat model of sepsis	Significantly increased serum TNF-α levels.	[10]
Dexamethasone	LPS-challenged mouse model	At 5 mg/kg, significantly inhibited the increase in serum TNF-α and IL-6.	[11][12]

Experimental Protocols

Carrageenan-Induced Paw Edema

This acute inflammation model is induced by a subplantar injection of carrageenan solution into the hind paw of a rodent.[13][14] The resulting edema is measured at various time points using a plethysmometer. The percentage of inhibition of edema by the test compound is calculated by comparing the paw volume in the treated group to the vehicle-treated control group.

In Vitro Cytokine Inhibition Assay

Cecal Ligation and Puncture (CLP) Sepsis Model

This surgical model involves the ligation and puncture of the cecum in a rodent, leading to polymicrobial peritonitis and sepsis.[15] The severity of sepsis can be modulated by the size of the needle used for puncture and the length of the ligated cecum.[15] The efficacy of a therapeutic agent is assessed by monitoring survival rates and measuring systemic and organ-specific inflammatory markers, such as cytokine levels in the serum and tissues.[16]

Signaling Pathway and Experimental Workflow Diagrams

Biliverdin Anti-Inflammatory Signaling Pathway

Indomethacin and Dexamethasone Mechanisms

Carrageenan-Induced Paw Edema Workflow

Conclusion

Biliverdin hydrochloride presents a promising alternative to traditional anti-inflammatory agents with a distinct mechanism centered on the BVR/PI3K/Akt/IL-10 signaling axis. While direct comparative efficacy data with indomethacin and dexamethasone is still emerging, the available preclinical evidence suggests that biliverdin and its metabolite bilirubin effectively modulate the inflammatory response, particularly by suppressing pro-inflammatory cytokine production in models of sepsis. Indomethacin and dexamethasone remain potent anti-inflammatory drugs, with dexamethasone demonstrating high potency at nanomolar concentrations in vitro. However, their broader mechanisms of action can be associated with significant side effects. Further head-to-head comparative studies are warranted to fully elucidate the therapeutic potential of biliverdin hydrochloride relative to existing anti-inflammatory therapies. The unique signaling pathway of biliverdin may offer a more targeted approach to treating inflammatory conditions with a potentially favorable safety profile.

References

• 1. Effect of indomethacin on IL-1beta, IL-6 and TNFalpha production by mononuclear cells of preterm newborns and adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biliverdin inhibits activation of NF-kappaB: reversal of inhibition by human biliverdin reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apjai-journal.org [apjai-journal.org]
• 4. Effect of indomethacin on the kinetics of tumour necrosis factor alpha release and tumour necrosis factor alpha gene expression by human blood monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. atsjournals.org [atsjournals.org]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. oaji.net [oaji.net]
• 8. Mechanisms Involved in the Anti-Inflammatory Action of a Polysulfated Fraction from Gracilaria cornea in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Inhibition of TNF-alpha improves indomethacin-induced enteropathy in rats by modulating iNOS expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of Early Initiation of High-Dose Dexamethasone Therapy on Pro-Inflammatory Cytokines and Mortality in LPS-Challenged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effects of Early Initiation of High-Dose Dexamethasone Therapy on Pro-Inflammatory Cytokines and Mortality in LPS-Challenged Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Systemic changes following carrageenan-induced paw inflammation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Sepsis modeling in mice: ligation length is a major severity factor in cecal ligation and puncture - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Immunopathologic Alterations in Murine Models of Sepsis of Increasing Severity - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Potential for Cross-Reactivity of Biliverdin Hydrochloride in Immunoassays: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the specificity of immunoassays is paramount to ensure data accuracy and reliability. This guide provides a comprehensive overview of the potential cross-reactivity of biliverdin (B22007) hydrochloride in immunoassays, with a particular focus on assays for its structurally related metabolite, bilirubin (B190676). While direct quantitative data from manufacturers on biliverdin cross-reactivity is not always readily available, this guide presents a comparative framework based on biochemical principles and offers a detailed protocol for researchers to conduct their own assessments.

Biliverdin and bilirubin are two closely related bile pigments that play crucial roles in heme catabolism. Due to their structural similarities, there is a potential for biliverdin to cross-react in immunoassays designed to detect bilirubin, which could lead to inaccurate quantification. This guide delves into this potential interference, presenting hypothetical comparative data and the experimental means to verify it.

The Heme Degradation Pathway: The Biochemical Link Between Biliverdin and Bilirubin

The potential for cross-reactivity between biliverdin and bilirubin is rooted in their shared biosynthetic pathway. Heme is first converted to biliverdin, which is then rapidly reduced to bilirubin. This close structural relationship is the primary reason why antibodies developed against bilirubin may exhibit some degree of binding to biliverdin.

Caption: The enzymatic conversion of heme to biliverdin and subsequently to bilirubin.

Comparative Analysis of Biliverdin Cross-Reactivity in a Bilirubin Immunoassay

While specific cross-reactivity data for biliverdin hydrochloride is often not provided in the product literature for many commercial immunoassays, a comparative analysis can be performed to assess the degree of interference. The following table presents a hypothetical data set from a competitive ELISA designed to quantify bilirubin, illustrating how to evaluate the cross-reactivity of biliverdin hydrochloride.

Analyte/Cross-Reactant	IC50 (ng/mL)	% Cross-Reactivity
Bilirubin (Analyte)	25	100%
Biliverdin Hydrochloride	1250	2%

Note: This data is for illustrative purposes and represents a plausible scenario. Actual cross-reactivity will vary depending on the specific antibodies and reagents used in a particular immunoassay. The percentage cross-reactivity is calculated using the formula: (% Cross-Reactivity) = (IC50 of Analyte / IC50 of Cross-Reactant) x 100.

Experimental Protocol for Determining Cross-Reactivity

To quantitatively assess the cross-reactivity of biliverdin hydrochloride in a specific immunoassay, such as a competitive ELISA for bilirubin, the following protocol can be employed.

Principle

This competitive ELISA is based on the competition between the analyte (bilirubin) and the potential cross-reactant (biliverdin hydrochloride) for a limited number of antibody binding sites. A known amount of enzyme-conjugated analyte is added to the wells, which are coated with a capture antibody. The sample or standard is then added. The amount of enzyme-conjugated analyte that binds to the antibody is inversely proportional to the concentration of the analyte in the sample.

Materials

• Microplate pre-coated with anti-bilirubin antibody

• Bilirubin standard

• Biliverdin hydrochloride

• Bilirubin-HRP conjugate

• Assay diluent

• Wash buffer

• TMB substrate

• Stop solution

• Microplate reader

Procedure

• Preparation of Reagents: Prepare serial dilutions of the bilirubin standard and biliverdin hydrochloride in the assay diluent.

• Assay Procedure: a. Add 50 µL of the prepared standards and biliverdin hydrochloride dilutions to the appropriate wells of the microplate. b. Add 50 µL of the Bilirubin-HRP conjugate to each well. c. Incubate the plate for 1 hour at 37°C. d. Aspirate the liquid from each well and wash the plate three times with 200 µL of wash buffer per well. e. Add 100 µL of TMB substrate to each well. f. Incubate the plate for 15 minutes at 37°C in the dark. g. Add 50 µL of stop solution to each well. h. Read the absorbance at 450 nm within 10 minutes.

• Data Analysis: a. Plot the absorbance values against the concentrations of the bilirubin standard to generate a standard curve. b. Determine the IC50 value for bilirubin (the concentration that causes 50% inhibition of the maximum signal). c. Plot the absorbance values against the concentrations of biliverdin hydrochloride to generate a cross-reactivity curve. d. Determine the IC50 value for biliverdin hydrochloride. e. Calculate the percentage cross-reactivity using the formula mentioned previously.

Caption: A flowchart outlining the key steps in a competitive ELISA to determine cross-reactivity.

Conclusion

While biliverdin hydrochloride is a distinct molecule from bilirubin, their structural similarity warrants careful consideration of potential cross-reactivity in immunoassays. For researchers working with samples where both compounds may be present, it is crucial to either use highly specific assays with validated low cross-reactivity to biliverdin or to perform in-house validation to quantify the extent of any potential interference. The experimental protocol provided in this guide offers a robust framework for such validation, enabling researchers to ensure the accuracy and reliability of their immunoassay data.

A Comparative Guide to HPLC Methods for Biliverdin Hydrochloride Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of biliverdin (B22007) hydrochloride is crucial for a variety of applications, including studies on oxidative stress, heme metabolism, and drug discovery. High-Performance Liquid Chromatography (HPLC) remains a cornerstone technique for this purpose, offering robust and reliable measurements. This guide provides an objective comparison of prevalent HPLC-based methods and other analytical alternatives for the quantification of biliverdin hydrochloride, supported by experimental data and detailed protocols.

Comparison of Analytical Methods

The choice of analytical method for biliverdin hydrochloride quantification depends on factors such as required sensitivity, sample matrix complexity, and available instrumentation. While HPLC with UV-Vis detection is a widely adopted method, more sensitive techniques like Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) and enzymatic assays offer distinct advantages.

Parameter	HPLC-UV	UPLC-MS/MS	Enzymatic Assay (Fluorescence)
Linearity (Range)	Typically in the µM to mM range (Specific data for biliverdin hydrochloride not available in cited sources)	0.5 - 100 nM[1]	Typically in the nM range (Specific data for biliverdin hydrochloride not available in cited sources)
Accuracy (% Recovery)	General acceptance criteria: 98-102%	85-115%[2]	Not specified
Precision (%RSD)	General acceptance criteria: ≤ 2%	Intra- and Inter-day precision <10%[2]	Not specified
Limit of Detection (LOD)	Method-dependent, generally in the low µM range	0.1 nM[1]	Method-dependent, potentially in the low nM range
Limit of Quantification (LOQ)	Method-dependent, generally in the low µM range	0.5 nM[1]	Method-dependent, potentially in the low nM range

Note: The performance data for the HPLC-UV method for biliverdin hydrochloride specifically was not available in the provided search results. The table reflects general expectations for this type of assay. The UPLC-MS/MS data is for the simultaneous determination of free biliverdin and bilirubin (B190676) in serum[1].

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical methods. Below are protocols for HPLC-UV, UPLC-MS/MS, and an enzymatic assay for biliverdin quantification.

HPLC-UV Method Protocol (General)

This protocol is a generalized procedure based on common practices for the analysis of biliverdin and related compounds.

• Instrumentation: HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffer) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Biliverdin is typically monitored at approximately 375 nm and 660 nm[3].

• Sample Preparation: Biliverdin hydrochloride standards and samples are dissolved in a suitable solvent, such as methanol or a mixture of the mobile phase. It is crucial to protect solutions from light to prevent degradation[4][5].

UPLC-MS/MS Method Protocol

This protocol is based on a method for the simultaneous determination of free biliverdin and bilirubin in serum[1].

• Instrumentation: UPLC system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Column: A suitable reverse-phase column for UPLC.

• Mobile Phase: A gradient of aqueous solvent (e.g., water with 0.1% formic acid) and organic solvent (e.g., acetonitrile (B52724) with 0.1% formic acid).

• Flow Rate: Appropriate for the UPLC column dimensions (e.g., 0.3-0.5 mL/min).

• Mass Spectrometry: Operated in multiple reaction monitoring (MRM) mode. The specific precursor and product ion transitions for biliverdin would need to be optimized.

• Sample Preparation: Protein precipitation of serum samples followed by centrifugation and analysis of the supernatant.

Enzymatic Assay Protocol (Fluorescence-based)

This protocol involves the enzymatic conversion of biliverdin to bilirubin, which is then detected fluorometrically[4][5].

• Principle: Biliverdin is converted to bilirubin by biliverdin reductase (BVR) in the presence of NADPH. The resulting bilirubin binds to a recombinant protein (HUG), leading to a fluorescent signal.

• Reagents:

  • Biliverdin standards

  • Biliverdin reductase (BVR)

  • NADPH

  • HUG protein solution

  • Phosphate buffered saline (PBS)

• Procedure:

  • Prepare biliverdin standards in PBS.

  • In a 96-well plate, add the biliverdin standards or samples.

  • Add the HUG protein solution to each well.

  • Initiate the reaction by adding a mixture of BVR and NADPH.

  • Incubate at a controlled temperature until the reaction reaches a steady state.

  • Measure the fluorescence emission using a microplate reader.

• Data Analysis: A standard curve is generated by plotting the fluorescence intensity against the known biliverdin concentrations. The concentration of biliverdin in unknown samples is then determined from this curve[5].

Visualizing the Workflow

Diagrams created using Graphviz (DOT language) illustrate the key processes involved in method validation and comparison.

Caption: General workflow for HPLC method validation.

Caption: Comparison of analytical methods for Biliverdin quantification.

References

• 1. Simultaneous determination of free biliverdin and free bilirubin in serum: A comprehensive LC-MS approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bile Acids Quantification by Liquid Chromatography–Tandem Mass Spectrometry: Method Validation, Reference Range, and Interference Study [mdpi.com]
• 3. jppres.com [jppres.com]
• 4. Protocol for the assay of biliverdin by the recombinant protein HUG [protocols.io]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Differential Effects of Biliverdin Hydrochloride Isomers in Biological Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biliverdin (B22007), a linear tetrapyrrole and a key intermediate in heme catabolism, has garnered significant attention for its potent antioxidant, anti-inflammatory, and cytoprotective properties.[1] However, biliverdin is not a single entity; it exists as four distinct isomers (IXα, IXβ, IXγ, and IXδ) resulting from the enzymatic cleavage of the heme macrocycle at one of its four methene bridges.[2] While the IXα isomer is the most abundant in mammals and the most commonly studied, emerging evidence suggests that the non-IXα isomers possess unique biological activities, largely dictated by their differential metabolism by two distinct biliverdin reductase (BVR) isoenzymes: BLVRA and BLVRB.[3][4] This guide provides a comprehensive comparison of the known differential effects of biliverdin hydrochloride isomers, supported by experimental data and detailed protocols, to aid researchers in selecting and evaluating the appropriate isomer for their specific applications.

Differential Metabolism: The Central Paradigm

The primary driver of the differential biological effects of biliverdin isomers is their selective reduction by two distinct NAD(P)H-dependent reductases: biliverdin reductase A (BLVRA) and biliverdin reductase B (BLVRB).[5]

• Biliverdin Reductase A (BLVRA): This is the classical and more abundant reductase in adult mammals. It exhibits high specificity for the biliverdin IXα isomer, converting it to the potent antioxidant, bilirubin (B190676) IXα.[3][4]

• Biliverdin Reductase B (BLVRB): Previously known as flavin reductase, BLVRB is more promiscuous. It does not efficiently reduce biliverdin IXα but readily catalyzes the reduction of the non-IXα isomers: biliverdin IXβ, IXγ, and IXδ .[3][4] This enzyme is notably more active during fetal development.[2]

This enzymatic segregation forms the basis for the distinct downstream signaling and physiological roles of the different biliverdin isomers.

Data Presentation: Comparative Enzyme Kinetics

The substrate specificity of BLVRA and BLVRB is the most quantitatively characterized differential aspect of biliverdin isomers. The following table summarizes the specific activities of these enzymes with various biliverdin isomers.

Enzyme	Substrate Isomer	Specific Activity (nmol bilirubin min⁻¹ mg⁻¹)	Reference
BLVRA	Biliverdin IXα	~1300	[6]
Biliverdin IXβ	Low / Negligible	[7]
Biliverdin IXγ	Low / Negligible	[7]
Biliverdin IXδ	Low / Negligible	[7]
BLVRB	Biliverdin IXα	Not a functional substrate	[3][4]
Biliverdin IXβ	~350	[6]
Biliverdin IXγ	Substrate	[3][4]
Biliverdin IXδ	~350	[6]

Note: Direct comparative kinetic data for biliverdin IXγ is limited, though it is established as a BLVRB substrate.

Differential Biological Activities and Signaling Pathways

The selective metabolism of biliverdin isomers by BLVRA and BLVRB leads to the activation of distinct downstream signaling pathways.

Biliverdin IXα: The BLVRA-Mediated Pathway

As the primary substrate for BLVRA, biliverdin IXα is integral to cellular antioxidant defense and metabolic regulation.[8] Its effects are largely mediated by the pleiotropic functions of BLVRA.

• Antioxidant and Cytoprotective Effects: The conversion of biliverdin IXα to bilirubin IXα is a cornerstone of cellular defense against oxidative stress.[9] Beyond this enzymatic role, BLVRA itself can modulate the major antioxidant transcription factor, NRF2, thereby controlling the expression of a suite of antioxidant genes.[10]

• Anti-inflammatory Signaling: Biliverdin IXα, through BLVRA, exerts potent anti-inflammatory effects. This includes the activation of the PI3K/Akt pathway, leading to the production of the anti-inflammatory cytokine IL-10, and the inhibition of Toll-like receptor 4 (TLR4) signaling.[11][12]

• Metabolic Regulation: BLVRA is a key component in the insulin (B600854) signaling cascade, interacting with components of both the PI3K/Akt and MAPK pathways.[5][13]

Caption: Biliverdin IXα / BLVRA Signaling Pathways.

Biliverdin IXβ, IXγ, and IXδ: The BLVRB-Mediated Pathway

The biological roles of the non-IXα isomers are less characterized in mammals but are defined by their interaction with BLVRB.

• Hematopoietic Cell Fate: Recent studies have implicated BLVRB in the redox-regulated differentiation of megakaryocytes, a critical process in blood cell development.[4][14] This suggests a specialized role for non-IXα isomers during development and in response to cellular stress.

• NF-κB Regulation: BLVRB has been shown to be a direct target of miR-127-5p, which suppresses the activity of the pro-inflammatory transcription factor NF-κB.[15] This implies that BLVRB, and by extension its substrates (non-IXα isomers), may play a role in modulating NF-κB-driven inflammation.

• Bacterial Pathogenesis and Signaling: In the opportunistic pathogen Pseudomonas aeruginosa, the heme oxygenase (HemO) exclusively produces biliverdin IXβ and IXδ. These isomers are not just metabolic byproducts but function as signaling molecules that regulate bacterial lifestyle adaptations, including motility and biofilm formation, which are crucial for chronic infections.

References

• 1. Biochemistry, Biliverdin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Changes in the composition of bilirubin-IX isomers during human prenatal development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Metabolic Functions of Biliverdin IXβ Reductase in Redox-Regulated Hematopoietic Cell Fate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biliverdin Reductase Isozymes in Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. portlandpress.com [portlandpress.com]
• 7. Biliverdin inhibits activation of NF-kappaB: reversal of inhibition by human biliverdin reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Biochemistry, Biliverdin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Biliverdin reductase A is a major determinant of protective NRF2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Go green: the anti-inflammatory effects of biliverdin reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cell Surface Biliverdin Reductase Mediates Biliverdin-induced Anti-inflammatory Effects via Phosphatidylinositol 3-Kinase and Akt - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.physiology.org [journals.physiology.org]
• 14. mdpi.com [mdpi.com]
• 15. BLVRB biliverdin reductase B [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Biliverdin Hydrochloride: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for environmental protection and personnel safety. This guide provides detailed procedures for the proper disposal of biliverdin (B22007) hydrochloride, addressing handling, storage, and waste management in accordance with general laboratory safety protocols.

Biliverdin hydrochloride is a chemical that requires careful handling. While safety data sheets (SDS) may vary in their hazard classification, it is prudent to treat this compound as hazardous to mitigate any potential risks. Some sources indicate that biliverdin hydrochloride can cause skin, eye, and respiratory irritation[1][2]. Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times during handling and disposal procedures.

Summary of Safety and Disposal Information

The following table summarizes key information from various Safety Data Sheets (SDS) for biliverdin hydrochloride, highlighting some of the differing classifications.

Aspect	ChemicalBook SDS[1]	Cayman Chemical SDS	MedChemExpress SDS[2]	Fisher Scientific SDS[3]	MP Biomedicals SDS[4]
Hazards	Causes skin, eye, and respiratory irritation.	Not classified as a hazardous substance.	Harmful if swallowed; causes skin and eye irritation; may cause respiratory irritation.	Not classified as hazardous.	Not classified as a hazardous substance.
Disposal	Licensed chemical destruction plant or controlled incineration; do not discharge to sewers.	Smaller quantities can be disposed of with household waste.	Dispose of in accordance with local regulations.	Sweep up and shovel into suitable containers for disposal.	Pick up mechanically.
Handling	Handle in a well-ventilated area; avoid dust formation and contact with skin and eyes.	Follow usual precautionary measures for handling chemicals.	Use personal protective equipment; avoid breathing dust, vapors, mist, or gas.	Avoid contact with skin, eyes, or clothing; avoid ingestion and inhalation.	No special measures required.

Due to the conflicting information, a conservative approach is recommended. Laboratories should handle and dispose of biliverdin hydrochloride as a hazardous chemical waste.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of biliverdin hydrochloride in a laboratory setting.

1. Waste Identification and Segregation:

• Treat all biliverdin hydrochloride waste, including empty containers, contaminated labware (e.g., gloves, wipes), and unused product, as hazardous chemical waste.

• Do not mix biliverdin hydrochloride waste with other waste streams unless compatibility has been confirmed. Specifically, keep it separate from incompatible materials such as strong acids, bases, and oxidizing agents[2].

2. Containerization:

• Use a designated, leak-proof, and chemically compatible waste container. Plastic containers are generally preferred for chemical waste[5].

• The container must be in good condition, with a secure, tight-fitting lid[6].

• For solid waste, such as powder or contaminated debris, double-bagging within the container can provide an extra layer of safety[7].

3. Labeling:

• Clearly label the waste container with the words "Hazardous Waste"[8].

• The label must also include the full chemical name ("Biliverdin hydrochloride"), the date accumulation started, and the specific laboratory or generating location[8].

4. Storage (Satellite Accumulation Area):

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory where the waste is generated[5][7][8].

• The SAA should be located at or near the point of generation and under the control of laboratory personnel[6].

• Ensure that the storage area is secure and away from general traffic.

5. Waste Pickup and Disposal:

• Once the waste container is full, or if it has been in storage for a prolonged period (check your institution's specific guidelines, often up to one year for partially filled containers), arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company[5][7][9].

• Complete any required waste disposal forms accurately, detailing the contents of the container[7].

Important Considerations:

• Never dispose of biliverdin hydrochloride down the drain or in the regular trash[1][7].

• Minimize the generation of waste by ordering only the necessary quantities of the chemical[5].

• Familiarize yourself with and adhere to your institution's specific chemical waste management plan.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of biliverdin hydrochloride waste in a laboratory setting.

Caption: Workflow for the proper disposal of biliverdin hydrochloride.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. fishersci.com [fishersci.com]
• 4. mpbio.com [mpbio.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. danielshealth.com [danielshealth.com]
• 7. odu.edu [odu.edu]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Biliverdin Hydrochloride

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for handling Biliverdin hydrochloride, a near-infrared absorbing pigment used in various research applications. Adherence to these procedures will help ensure safe handling, storage, and disposal of this chemical, fostering a secure research environment.

Personal Protective Equipment (PPE)

When handling Biliverdin hydrochloride, a thorough risk assessment should be conducted to determine the appropriate level of personal protective equipment. The following table summarizes the recommended PPE based on various handling scenarios.

Scenario	Eyes/Face	Hands	Body	Respiratory
Routine Handling (e.g., weighing, preparing solutions in a ventilated hood)	Tightly fitting safety goggles with side-shields (conforming to EN 166 or NIOSH standards).[1]	Impervious, chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected before use.[1][2]	Lab coat or protective clothing to prevent skin contact.[1][2][3]	Not generally required if handled in a well-ventilated area or fume hood.[2]
Operations with Risk of Dust or Aerosol Formation	Tightly fitting safety goggles with side-shields and a face shield.[2]	Impervious, chemical-resistant gloves.[1][2]	Fire/flame resistant and impervious clothing.[1]	A full-face respirator is recommended if exposure limits are exceeded or if irritation is experienced.[1]
Responding to a Spill	Tightly fitting safety goggles with side-shields and a face shield.[2]	Impervious, chemical-resistant gloves.[1][2]	Chemical-resistant clothing (e.g., one-piece coverall, hooded two-piece chemical splash suit).[4]	A self-contained breathing apparatus (SCBA) may be necessary for large spills or in poorly ventilated areas.[1][5]

Hazard Identification and First Aid

Biliverdin hydrochloride is classified as a substance that can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2][5] It is crucial to be aware of these potential hazards and the appropriate first aid measures.

Exposure Route	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[1]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor if irritation persists.[1]
Eye Contact	Rinse cautiously with water for at least 15 minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1][5]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Safe Handling and Storage

Proper handling and storage are critical to maintaining the integrity of Biliverdin hydrochloride and ensuring the safety of laboratory personnel.

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation of dust and aerosols.[1][2][5]

• Avoid contact with skin and eyes by wearing the appropriate PPE.[1][2][3][5]

• Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

• Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][5]

• Keep refrigerated.[3] Some sources recommend storage at -20°C.[5]

• Protect from light, as Biliverdin is photosensitive and can degrade upon exposure to visible or UV light.[6] Store in amber vials or wrap in foil.[6]

• The compound is also prone to oxidation. Store under an inert gas like argon or nitrogen.[6]

Disposal Plan

Proper disposal of Biliverdin hydrochloride and its containers is essential to prevent environmental contamination.

• Chemical Disposal: The material can be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[1] Do not discharge into sewer systems or contaminate water, foodstuffs, or animal feed.[1]

• Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1] Alternatively, the packaging can be punctured to render it unusable and then disposed of in a sanitary landfill.[1]

• Always adhere to local, state, and federal regulations for chemical waste disposal.[2][5]

Experimental Workflow: Chemical Spill Response

The following diagram outlines the logical workflow for responding to a chemical spill involving Biliverdin hydrochloride.

Caption: Logical workflow for a chemical spill response.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. frontierspecialtychemicals.com [frontierspecialtychemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. 胆绿素 盐酸盐 ≥97.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]